N3-PEG9-Tos

Core Science & Biosynthesis

Introduction: The Architect of Complex Bioconjugates

An In-depth Technical Guide to the Heterobifunctional Linker: N3-PEG9-Tos

In the landscape of modern drug development and chemical biology, the ability to precisely link distinct molecular entities is paramount. Heterobifunctional linkers serve as the molecular architects for constructing complex systems like Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs).[1][2] Among these, N3-PEG9-Tos has emerged as a particularly versatile and powerful tool.

This molecule is a discrete polyethylene glycol (dPEG®) linker, characterized by a nine-unit PEG chain that provides a hydrophilic and flexible spacer.[3] It is "heterobifunctional" because it possesses two different reactive groups at its termini: an azide (N3) group and a tosyl (Tos) group.[4][5] The azide group is a handle for highly selective "click chemistry" reactions, while the tosyl group is an excellent leaving group for nucleophilic substitution reactions.[3][6][7]

This dual reactivity allows for a controlled, sequential conjugation strategy, enabling researchers to connect two different molecules with high precision and efficiency. The PEG9 spacer itself is not merely a passive connector; it imparts crucial physicochemical properties to the final conjugate, such as enhanced water solubility, improved pharmacokinetics, and reduced immunogenicity.[8][9][] This guide provides a comprehensive technical overview of the structure, chemical properties, and applications of N3-PEG9-Tos, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

Molecular Architecture and Physicochemical Properties

The structure of N3-PEG9-Tos is a strategic combination of three distinct chemical moieties, each with a specific function.

• Azide (N3) Group: This functional group is the cornerstone of its utility in click chemistry, a class of reactions known for their high efficiency, specificity, and mild reaction conditions.[6][11]

• PEG9 Spacer: The nonaethylene glycol core provides a flexible, hydrophilic spacer of a defined length. This is critical for improving the solubility of hydrophobic molecules and for providing optimal spatial separation between the two conjugated partners, which is often necessary for maintaining their biological activity.[2][3]

• Tosyl (Tos) Group: The p-toluenesulfonyl group functions as a highly efficient leaving group.[12][13] It activates the terminus of the PEG chain, making it highly susceptible to attack by nucleophiles such as amines and thiols, which are commonly found in biomolecules.[14][15]

Chemical structure of N3-PEG9-Tos.

Quantitative Data Summary

The table below summarizes the key physicochemical properties of N3-PEG9-Tos and its close derivatives.

Property	Value	Reference
Synonyms	Azido-PEG9-Tosylate
Molecular Formula	C25H43N3O11S
Molecular Weight	593.68 g/mol
Appearance	Liquid or solid	[16]
Purity	Typically ≥95%	[16]
Storage	2-8°C or -20°C, sealed, away from moisture	[16][17]

The Chemistry of N3-PEG9-Tos: A Dual-Action Linker

The power of N3-PEG9-Tos lies in the orthogonal reactivity of its two terminal groups, allowing for a two-step, highly controlled conjugation process.

The Tosyl Group: A Gateway for Nucleophilic Conjugation

The tosylate group is an exceptional leaving group due to the high stability of the resulting tosylate anion, which is stabilized by resonance across the sulfonyl group.[12] This property makes the terminal carbon of the PEG chain highly electrophilic and susceptible to nucleophilic attack. This reaction almost invariably proceeds via an S_N_2 (Substitution, Nucleophilic, Bimolecular) mechanism.[12][16]

Common nucleophiles in a biological context include the primary amines of lysine residues and the N-terminus of proteins, as well as the thiol groups of cysteine residues.[3] The reaction is typically performed in a pH range of 8.0 to 9.5 for amines.[14][]

Nucleophilic substitution (S_N_2) reaction.

The Azido Group: Precision via Click Chemistry

After the first conjugation via the tosyl group, the azide terminus remains available for a subsequent, highly specific reaction. The azide group is a key component in "click chemistry," most notably the azide-alkyne cycloaddition.[5][19] This reaction joins an azide with an alkyne to form a stable triazole ring.[5]

There are two primary forms of this reaction:

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is a highly efficient and popular method, though the copper catalyst can be toxic to living cells, making it ideal for in vitro applications.[20]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This "copper-free" click chemistry uses a strained cyclooctyne (e.g., DBCO or BCN) that reacts readily with azides without the need for a catalyst.[6][20] This makes it suitable for use in living systems.[20]

The high selectivity of the azide-alkyne reaction ensures that the second molecule attaches only at the intended site, with minimal side reactions.[6]

Azide-Alkyne cycloaddition (Click Chemistry).

Applications in Drug Development and Bioconjugation

The sequential conjugation capability of N3-PEG9-Tos makes it an invaluable linker for building sophisticated therapeutic constructs.

Antibody-Drug Conjugates (ADCs)

ADCs are a class of targeted therapies that use a monoclonal antibody to deliver a potent cytotoxic drug specifically to cancer cells.[][20] The linker is a critical component influencing the ADC's stability, efficacy, and safety profile.[21] N3-PEG9-Tos can be used to connect the antibody to the drug payload. The PEG9 chain enhances the hydrophilicity of the ADC, which is particularly important when using hydrophobic payloads, as it helps to prevent aggregation and improve the overall pharmacokinetic profile.[21][22]

Proteolysis Targeting Chimeras (PROTACs)

PROTACs are bifunctional molecules that recruit a specific E3 ubiquitin ligase to a target protein, leading to the target's ubiquitination and subsequent degradation by the proteasome.[1][23] A PROTAC consists of a ligand for the target protein and a ligand for an E3 ligase, joined by a linker.[2][24] The length and flexibility of the linker are crucial for allowing the two ligands to bind their respective proteins simultaneously to form a productive ternary complex.[2] The nine-unit PEG chain of N3-PEG9-Tos provides the necessary length and flexibility for this purpose, making it a common choice for PROTAC synthesis.[2][16]

Experimental Protocols and Characterization

The successful application of N3-PEG9-Tos requires robust synthetic and analytical methodologies.

Synthesis of N3-PEG9-Tos

A common route to synthesize heterobifunctional N3-PEG9-Tos starts from nonaethylene glycol (HO-PEG9-OH). The process involves selective mono-tosylation of one hydroxyl group, followed by conversion of the remaining hydroxyl group to an azide.

Synthetic workflow for N3-PEG9-Tos.

Protocol Outline: Synthesis of N3-PEG9-Tos

• Mono-tosylation: Dissolve nonaethylene glycol (1 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere.[16] Cool to 0°C and slowly add a solution of p-toluenesulfonyl chloride (TsCl, 0.9 equivalents to favor mono-tosylation) in anhydrous pyridine.[16] Allow the reaction to warm to room temperature and stir for 12-16 hours.[16] Purify the crude product (Tos-PEG9-OH) by silica gel column chromatography.[16]

• Activation of Hydroxyl Group: The remaining hydroxyl group of Tos-PEG9-OH is activated to create a better leaving group, for example, by converting it to a mesylate (OMs) using mesyl chloride (MsCl) and a base like triethylamine (TEA).[15]

• Azide Substitution: The activated intermediate (e.g., Tos-PEG9-OMs) is then reacted with an azide source, such as sodium azide (NaN3), in a solvent like DMF to displace the leaving group and form the final N3-PEG9-Tos product.[7][25] The product is then purified, typically by HPLC.[16]

General Protocol for Sequential Bioconjugation

This protocol outlines the two-step process to conjugate Molecule A (containing a nucleophile) and Molecule B (containing an alkyne) using N3-PEG9-Tos.

Sequential bioconjugation workflow.

Protocol Steps:

• Conjugation of Molecule A (via Tosyl group):

  • Dissolve the nucleophile-containing molecule (e.g., a protein at 1-10 mg/mL) in an appropriate buffer (e.g., PBS, pH 8.0-8.5).[1][21]

  • Add a 10- to 20-fold molar excess of N3-PEG9-Tos dissolved in a compatible organic solvent like DMSO.[21]

  • Incubate the reaction at room temperature for 2-4 hours or at 4°C overnight.[21]

  • Purify the resulting conjugate (N3-PEG9-Molecule A) using a suitable method like Size Exclusion Chromatography (SEC) to remove excess linker.[21]

• Conjugation of Molecule B (via Azide group):

  • To the purified N3-PEG9-Molecule A, add the alkyne-functionalized Molecule B.

  • If using CuAAC, add the copper(I) catalyst and a ligand (e.g., TBTA). If using SPAAC, no catalyst is needed.

  • Incubate the reaction until completion, monitoring by HPLC or LC-MS.

  • Purify the final bioconjugate by HPLC to remove unreacted components.[16]

Characterization Methods

Proper characterization is essential to confirm the structure and purity of N3-PEG9-Tos and its conjugates. High-resolution tools are required for this analysis.[26]

Technique	Purpose	Expected Observations for N3-PEG9-Tos
¹H NMR Spectroscopy	Structural confirmation and purity assessment	Tosyl group: Two doublets in the aromatic region (7.3-7.9 ppm) and a methyl singlet (~2.4 ppm).[16] PEG backbone: A complex multiplet around 3.6 ppm.[16][27] Methylene protons adjacent to tosyl: A triplet around 4.1-4.2 ppm.[16] Methylene protons adjacent to azide: A triplet around 3.4 ppm.
¹³C NMR Spectroscopy	Structural confirmation	Provides detailed information on the carbon skeleton, confirming the presence of the tosyl, PEG, and azide-adjacent carbons.[28][29]
Mass Spectrometry (ESI-MS)	Molecular weight confirmation	The spectrum will show a peak corresponding to the molecular weight of the molecule, often adducted with ions like Na⁺ or K⁺.[16] This is critical for confirming successful conjugation at each step.
HPLC	Purity assessment and purification	A single, sharp peak on an appropriate column (e.g., reverse-phase C18) indicates high purity.[16] It is also used to monitor reaction progress and to purify intermediates and the final product.[30]

Conclusion

N3-PEG9-Tos stands as a testament to the power of rational linker design in modern chemical biology and drug development. Its heterobifunctional nature, which combines the robust reactivity of a tosyl group with the high specificity of an azide group, provides a reliable platform for the sequential assembly of complex biomolecular architectures.[1][4] The integral PEG9 spacer further enhances the properties of the final conjugate by improving solubility and pharmacokinetic profiles.[8][31] For researchers developing next-generation therapeutics like ADCs and PROTACs, a thorough understanding of the chemical properties and experimental nuances of N3-PEG9-Tos is not just beneficial—it is essential for success.

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Role of azide group in N3-PEG9-Tos click chemistry

An In-Depth Technical Guide to the Pivotal Role of the Azide Group in N3-PEG9-Tos Mediated Bioconjugation

Abstract

In the landscape of advanced drug development and bioconjugation, the precise and stable linkage of molecular entities is paramount. The heterobifunctional linker, N3-PEG9-Tos, has emerged as a cornerstone reagent, offering a trifecta of functionalities: a reactive tosylate, a biocompatible polyethylene glycol (PEG) spacer, and a bioorthogonal azide group. This technical guide provides an in-depth exploration of the core role of the azide moiety in the context of this linker. We will dissect its function as a potent 1,3-dipole in click chemistry reactions, its strategic introduction into the linker via nucleophilic substitution, and its bioorthogonality that ensures high specificity in complex biological systems. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage the power of click chemistry for creating sophisticated biomolecular architectures, from antibody-drug conjugates (ADCs) to PROteolysis TArgeting Chimeras (PROTACs).

Introduction to Heterobifunctional Linkers and Click Chemistry

The Imperative for Controlled Bioconjugation

The construction of complex therapeutic modalities often requires the covalent joining of disparate molecules, such as a targeting antibody and a cytotoxic payload, or a target-binding ligand and an E3 ligase ligand.[1][2][3] The linker connecting these components is not merely a passive spacer but a critical element that dictates the stability, solubility, and overall efficacy of the final conjugate.[3] Heterobifunctional linkers, possessing two distinct reactive groups, are essential tools that enable sequential, controlled conjugation, thereby preventing the formation of undesirable homodimers and other side products.[1]

The N3-PEG9-Tos Linker: A Trifecta of Functionality

The N3-PEG9-Tos linker is a powerful example of a heterobifunctional reagent designed for maximum versatility.[4] Its structure comprises three key components:

• Tosyl (Tos) Group: A p-toluenesulfonyl group that functions as an excellent leaving group in nucleophilic substitution reactions. This end of the linker readily reacts with nucleophiles like amines (e.g., lysine residues in proteins) and thiols (e.g., cysteine residues).[2][4][5]

• PEG9 Spacer: A nine-unit polyethylene glycol chain that imparts hydrophilicity and flexibility. This PEG backbone enhances the aqueous solubility of the conjugate, can reduce immunogenicity, and provides critical spatial separation between the linked molecules to ensure they maintain their native conformations and functions.[2][6]

• Azide (N3) Group: The focus of this guide, the azide is a highly specific and stable functional group. Its primary role is to participate in "click chemistry" reactions, offering a bioorthogonal handle for the second conjugation step.

An Overview of Click Chemistry: The CuAAC and SPAAC Revolutions

The concept of "click chemistry," first described by K.B. Sharpless, emphasizes reactions that are high-yielding, wide in scope, create no offensive byproducts, are stereospecific, and proceed under mild, often aqueous, conditions.[7][8] The quintessential click reaction is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[9][][11] This reaction joins an azide and a terminal alkyne to form a stable 1,4-disubstituted 1,2,3-triazole ring.[11] To overcome the potential cytotoxicity of the copper catalyst in living systems, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) was developed. SPAAC is a copper-free variant that utilizes a strained cyclooctyne to react rapidly with an azide.[8][12][13][14]

The Azide Group: A Bioorthogonal Linchpin

Chemical Properties of the Azide Functional Group

The azide group (-N3) is a linear, energetic functional group with a unique electronic structure. It is considered a pseudohalogen and is a potent 1,3-dipole. While organic azides are relatively stable, particularly when not attached to electron-withdrawing groups, they serve as high-energy reactants that provide a strong thermodynamic driving force for reactions like cycloadditions.[15]

The Azide as a 1,3-Dipole in Cycloaddition Reactions

The defining role of the azide in click chemistry is its function as a 1,3-dipole in the Huisgen 1,3-dipolar cycloaddition.[9][16] In this reaction, the three nitrogen atoms of the azide react across the two carbons of an alkyne's triple bond to form a five-membered triazole ring. While the thermal version of this reaction requires high temperatures and often yields a mixture of regioisomers, the copper-catalyzed version (CuAAC) proceeds rapidly at room temperature and exclusively produces the 1,4-regioisomer.[7][9]

Bioorthogonality: The Key to Specificity

Perhaps the most crucial property of the azide group in bioconjugation is its bioorthogonality. Azides and alkynes are virtually absent in biological systems.[17][18] This means they do not participate in, or interfere with, native biochemical processes. When an azide-functionalized molecule is introduced into a complex biological milieu, such as cell lysate or even a living organism, it will react specifically and exclusively with its alkyne counterpart, ensuring that the conjugation occurs only at the intended site.[18]

The Core Mechanism: Azide's Role in the Click Reaction

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction represents a massive rate acceleration (10⁷ to 10⁸-fold) compared to the uncatalyzed thermal cycloaddition.[9] The mechanism, now widely understood to proceed via a dinuclear copper pathway, highlights the azide's role.[7][19]

• Formation of Copper-Acetylide: The reaction initiates with the coordination of a terminal alkyne to a Cu(I) species, which increases the acidity of the terminal proton and leads to the formation of a copper(I)-acetylide intermediate.[7][20][21]

• Coordination and Cyclization: The organic azide then coordinates to the copper center. The key step involves the nucleophilic attack of the terminal nitrogen of the azide onto the alkyne carbon, facilitated by the copper catalyst. This forms a six-membered copper-containing metallacycle.[][22]

• Ring Contraction and Protonolysis: This intermediate rapidly rearranges and undergoes ring contraction to form a more stable copper-triazolide species.[7] Subsequent protonolysis releases the 1,4-disubstituted 1,2,3-triazole product and regenerates the active Cu(I) catalyst, allowing the cycle to continue.[7]

The azide group is not merely a passive participant; its ability to coordinate with the copper center and its inherent electronic properties as a 1,3-dipole are essential for the catalytic cycle's efficiency and regioselectivity.[18][19]

Caption: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications where copper is a concern, SPAAC provides an elegant solution.[8][14] This reaction relies on using a cyclooctyne, a highly strained eight-membered ring containing an alkyne. The significant ring strain (~18 kcal/mol) serves as the driving force for the reaction, lowering the activation energy of the cycloaddition without needing a metal catalyst.[11]

In the SPAAC mechanism, the azide directly attacks the strained alkyne in a concerted [3+2] cycloaddition. The release of ring strain provides the thermodynamic impetus for the rapid formation of a stable triazole product.[11][12] This makes SPAAC an ideal bioorthogonal reaction for use in living cells and animals.[23][24]

Caption: The concerted mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Synthesis and Application Workflow of N3-PEG9-Tos

The strategic design of the N3-PEG9-Tos linker allows for a powerful, two-step conjugation workflow. The synthesis of the linker itself is a key process that relies on the principles of nucleophilic substitution.

Synthesis of the N3-PEG9-Tos Linker

The linker is typically synthesized from a commercially available PEG precursor, such as nonaethylene glycol (HO-PEG9-OH).

• Mono-Tosylation: The first step is a controlled reaction of the PEG-diol with p-toluenesulfonyl chloride (TsCl), often in the presence of a base like pyridine.[25][26] By using a slight sub-stoichiometric amount of TsCl, one can favor the formation of the mono-tosylated product, Tos-PEG9-OH.[4] The tosyl group converts one of the terminal hydroxyls—a poor leaving group—into a tosylate, which is an excellent leaving group.[2][5]

• Azide Introduction (SN2 Reaction): The remaining hydroxyl group on the Tos-PEG9-OH intermediate is then activated (e.g., by conversion to a mesylate or another tosylate) or the process starts from a di-tosylated PEG. Subsequently, the tosylate group is displaced by an azide nucleophile, typically using sodium azide (NaN₃).[6][27][28] This reaction proceeds via a classic SN2 mechanism, where the azide ion (N₃⁻) acts as a potent nucleophile, attacking the carbon atom attached to the tosylate and displacing it to form the final N3-PEG9-Tos product.[16][29]

Caption: General synthesis workflow for the N3-PEG9-Tos heterobifunctional linker.

Stepwise Conjugation Strategy

The utility of N3-PEG9-Tos lies in its ability to orchestrate a sequential conjugation:

• Step 1: Nucleophilic Conjugation: The tosylate end of the linker is reacted with the first molecule (Molecule A), which must contain a nucleophilic group (e.g., an amine or thiol). The nucleophile on Molecule A attacks the linker, displacing the tosylate group and forming a stable covalent bond. The azide end remains inert.

• Step 2: Click Chemistry Conjugation: The resulting Molecule A-PEG9-N3 conjugate is then introduced to the second molecule (Molecule B), which has been pre-functionalized with an alkyne (either terminal for CuAAC or strained for SPAAC). The click reaction proceeds, covalently linking Molecule A and Molecule B through the stable triazole ring.

This orthogonal, stepwise approach provides complete control over the construction of the final bioconjugate.

Experimental Protocols and Practical Considerations

Protocol 1: Synthesis of an Azide-PEG-Tosylate from a Di-Tosylated Precursor

This protocol describes the nucleophilic substitution of one tosylate group with sodium azide.

• Materials: Tos-PEG9-Tos (1.0 eq.), Sodium Azide (NaN₃) (1.1-1.5 eq.), Anhydrous Dimethylformamide (DMF), Deionized Water, Diethyl Ether, Brine.

• Safety Note: Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with extreme care in a well-ventilated fume hood. Avoid contact with acids, which generates toxic hydrazoic acid gas.

• Procedure:

  • Dissolve Tos-PEG9-Tos (1.0 eq.) in anhydrous DMF in a round-bottom flask under an inert atmosphere (e.g., argon).

  • Add sodium azide (1.1 eq. to favor mono-substitution) to the solution.

  • Heat the reaction mixture to 60-80 °C and stir for 4-8 hours.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS to observe the consumption of the starting material and the formation of the mono-azide product.

  • Upon completion, cool the mixture to room temperature and pour it into deionized water.

  • Extract the aqueous layer with diethyl ether or dichloromethane (3x volumes).

  • Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting N3-PEG9-Tos by column chromatography.[28]

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol provides a general method for conjugating an azide-PEG-linked molecule to an alkyne-functionalized molecule.

Parameter	Recommended Value/Range	Rationale & Insights
Solvent	H₂O/t-BuOH (1:1), PBS, DMF	Aqueous mixtures often accelerate the reaction.[9][11] DMF can be used for less soluble reactants.
Azide:Alkyne Ratio	1.2:1 to 1:1.2	A slight excess of one reactant can drive the reaction to completion.[30]
Cu(II) Source	CuSO₄·5H₂O (1-5 mol%)	Precursor to the active Cu(I) catalyst.[7][31]
Reducing Agent	Sodium Ascorbate (5-10 mol%)	Freshly prepared. Reduces Cu(II) to the active Cu(I) state in situ.[7][31]
Cu(I) Ligand	THPTA or TBTA (1-5 mol%)	Stabilizes the Cu(I) oxidation state, prevents oxidation, and accelerates the reaction.[11][31] THPTA is water-soluble.[31]
Temperature	Room Temperature	The reaction is highly efficient under ambient conditions.
Reaction Time	1 - 12 hours	Can be monitored by TLC or LC-MS for completion.[30]

• Procedure:

  • Prepare stock solutions: 10 mM CuSO₄ in water, 50 mM THPTA in water, and a freshly prepared 100 mM sodium ascorbate in water.[30]

  • In a reaction vessel, dissolve the alkyne-functionalized molecule (1.0 eq.) and the azide-PEG conjugate (1.2 eq.) in the chosen reaction buffer.

  • Add the CuSO₄ solution followed by the THPTA ligand solution.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

  • Stir the reaction at room temperature for 1-4 hours.

  • Purify the final conjugate using an appropriate method (e.g., size-exclusion chromatography, HPLC, or dialysis).

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol describes the copper-free conjugation of an azide-PEG-linked molecule to a molecule functionalized with a strained alkyne (e.g., DBCO).

• Procedure:

  • Dissolve the azide-PEG conjugate (1.0 eq.) in a suitable buffer (e.g., PBS, pH 7.4).

  • Dissolve the DBCO-functionalized molecule (1.0-1.2 eq.) in a compatible solvent (e.g., DMSO) and add it to the azide solution.

  • Incubate the reaction mixture at room temperature or 37 °C. SPAAC reactions are generally slower than CuAAC, so incubation may range from 2 to 24 hours.[14]

  • Monitor the reaction progress by LC-MS or HPLC.

  • Purify the final conjugate using standard methods.

Conclusion

The azide group is far more than a simple reactive handle; it is the bioorthogonal linchpin that enables the power and precision of click chemistry in complex molecular construction. Within the N3-PEG9-Tos linker, the azide's role is twofold. First, its precursor, the azide ion, serves as an effective nucleophile to facilitate the synthesis of the linker itself. Second, and most critically, the resulting organic azide functions as a highly specific, bio-inert 1,3-dipole, ready to undergo rapid and clean cycloaddition with an alkyne partner. Its predictable reactivity in both copper-catalyzed and strain-promoted pathways provides researchers with a versatile and robust toolset. Understanding the fundamental chemistry of the azide group is essential for any scientist or drug developer aiming to harness the full potential of click chemistry to build the next generation of targeted therapeutics and advanced biomaterials.

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Unmasking the Stealth Polymer: A Comprehensive Technical Guide on the Biocompatibility and Immunogenicity of PEGylated Compounds

Executive Summary

For decades, the covalent attachment of polyethylene glycol (PEG)—a process known as PEGylation—has been the gold standard for improving the pharmacokinetic (PK) profiles of therapeutic proteins and nanocarriers. By creating a hydrophilic hydration shell, PEG was believed to confer a "stealth" property, shielding drugs from proteolytic degradation and preventing rapid clearance by the mononuclear phagocyte system (MPS).

However, as a Senior Application Scientist navigating modern drug development, I must emphasize a paradigm shift: PEG is not immunologically inert. The widespread environmental exposure to PEG (via cosmetics, laxatives, and processed foods) and the repeated clinical administration of PEGylated therapeutics have led to a high prevalence of anti-PEG antibodies (APAs) in the general population[1][2]. These antibodies fundamentally alter the biocompatibility of PEGylated compounds, driving two critical adverse phenomena: the Accelerated Blood Clearance (ABC) phenomenon and Complement Activation-Related Pseudoallergy (CARPA) [3].

This whitepaper provides an in-depth, mechanistically grounded guide to understanding, quantifying, and mitigating PEG immunogenicity, aligned with current regulatory expectations.

Mechanistic Pathways of PEG Immunogenicity

To engineer safer therapeutics, we must first deconstruct the causality behind PEG-induced immune responses. PEG functions as a Type II T-cell-independent antigen. Due to its repetitive polymeric structure, PEG can directly cross-link B-cell receptors (BCRs) on marginal zone B cells in the spleen, triggering the production of anti-PEG IgM and IgG without the need for T-cell help[1][4].

The Accelerated Blood Clearance (ABC) Phenomenon

The ABC phenomenon is a profound pharmacokinetic collapse observed upon repeated administration of PEGylated nanocarriers (e.g., liposomes).

• Induction Phase: The first dose of a PEGylated nanocarrier stimulates splenic B cells to produce anti-PEG IgM[5][6].

• Effectuation Phase: Upon a subsequent dose, circulating anti-PEG IgM rapidly opsonizes the PEGylated drug. This immune complex activates the classical complement pathway, leading to C3b deposition on the drug's surface. The opsonized carrier is then swiftly recognized and phagocytosed by Kupffer cells in the liver, effectively neutralizing the drug's therapeutic half-life[5][6].

Complement Activation-Related Pseudoallergy (CARPA)

While the ABC phenomenon impacts efficacy, CARPA impacts safety. CARPA is a non-IgE-mediated hypersensitivity reaction. When pre-existing or drug-induced anti-PEG antibodies (IgG/IgM) bind to a highly dense PEGylated surface (like a lipid nanoparticle or liposome), they trigger robust classical complement activation[7][8]. The cleavage of complement proteins generates the anaphylatoxins C3a and C5a. These potent inflammatory mediators bind to receptors on mast cells and basophils, triggering massive degranulation. Clinically, this manifests as cardiopulmonary distress, flushing, and in severe cases, pseudo-anaphylactic shock[7][8].

Fig 1: Mechanistic pathways of the Accelerated Blood Clearance (ABC) phenomenon and CARPA.

Clinical Impact: Quantitative Profiling of PEGylated Therapeutics

The architectural design of the PEG conjugate—specifically its molecular weight (MW), terminal group (e.g., methoxy vs. hydroxy), and surface density—dictates its immunogenic profile[2][9]. Below is a synthesized comparison of field-proven PEGylated therapeutics and their clinical immunogenicity data.

Therapeutic	Drug Class	PEG Architecture	Immunogenic Profile & Clinical Consequence
Pegloticase (Krystexxa)	PEGylated Uricase	Multiple 10 kDa mPEG chains	High incidence of APAs; leads to rapid loss of urate-lowering efficacy and increased risk of severe infusion reactions[10].
Doxorubicin Liposomal (Doxil/Caelyx)	PEGylated Liposome	mPEG-2000-DSPE (High density)	Classic inducer of the ABC phenomenon upon repeated dosing; significant CARPA risk in sensitive patients[8].
mRNA-LNP Vaccines (e.g., Comirnaty)	Lipid Nanoparticle	ALC-0159 (mPEG-2000)	Elevates anti-PEG IgG post-vaccination; rare but severe anaphylaxis linked to high-titer pre-existing APAs[2][9].
Pegaspargase (Oncaspar)	PEGylated Enzyme	Multiple 5 kDa mPEG chains	APA formation strongly correlates with accelerated clearance and hypersensitivity reactions in acute lymphoblastic leukemia patients[2].

Regulatory Alignment & Risk-Based Assessment

The FDA mandates a rigorous, risk-based approach to immunogenicity for all therapeutic protein products, including PEGylated compounds[11][12]. According to the FDA guidance, sponsors must evaluate the propensity of the product to generate anti-drug antibodies (ADAs) and assess the clinical consequences (PK/PD alterations, safety events)[11][13].

For PEGylated drugs, this requires a Multi-Tiered Bioanalytical Strategy . Because pre-existing APAs can be present in up to 72–90% of the population[2][9], baseline screening is mandatory. The workflow must differentiate between transient, low-affinity background binding and clinically relevant, high-titer neutralizing antibodies.

Fig 2: Multi-tiered FDA-aligned immunogenicity assessment workflow for anti-PEG antibodies.

Validated Experimental Methodologies

To ensure scientific integrity, the assays used to measure PEG immunogenicity must be meticulously designed. Standard ADA protocols often fail for PEG due to its unique physicochemical properties. Below are self-validating protocols engineered to avoid common false-negative traps.

Multi-Tiered Anti-PEG Antibody (APA) ELISA Protocol

Objective: Accurately quantify anti-PEG IgG and IgM in human serum. Critical Causality Note (The Detergent Trap): You must not use Tween-20 or Triton X-100 in any wash buffers or diluents. These detergents contain polyoxyethylene chains (structurally identical to PEG). If present, they will act as soluble competitors, binding to the APAs in the patient serum and washing them down the drain, resulting in massive false negatives[7]. Use CHAPS (a zwitterionic detergent lacking PEG chains) instead.

Step-by-Step Methodology:

• Coating: Coat high-binding 96-well polystyrene plates with 100 µL/well of a PEGylated anchor protein (e.g., mPEG-BSA) at 2 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Causality: Bare PEG does not adsorb well to hydrophobic polystyrene; a protein anchor ensures uniform presentation.

• Blocking: Block plates with 5% non-fat dry milk in PBS (without Tween) for 2 hours at room temperature.

• Sample Preparation (Tier 1 & 2):

  • Screening (Tier 1): Dilute human serum samples 1:50 in PBS + 0.1% CHAPS.

  • Confirmatory (Tier 2): Pre-incubate the 1:50 serum with an excess of free PEG (e.g., 10 kDa mPEG at 100 µg/mL) for 1 hour. Self-Validation: A signal reduction of >50% in Tier 2 confirms the antibody is specifically targeting PEG, not the BSA anchor.

• Incubation: Add 100 µL of prepared samples to the plate. Include a standard curve using a humanized anti-PEG monoclonal antibody (e.g., clone 3.3 or 6.3) as a positive control[4][9]. Incubate for 1 hour at room temperature.

• Washing: Wash 5 times with PBS + 0.1% CHAPS.

• Detection: Add HRP-conjugated anti-human IgG or IgM (Fc-specific). Incubate for 1 hour, wash, and develop with TMB substrate. Stop with 1M H₂SO₄ and read absorbance at 450 nm.

In Vitro Complement Activation (CARPA Predictive) Assay

Objective: Predict the risk of infusion reactions by measuring the test article's ability to activate the complement cascade in human serum. Critical Causality Note (The Anticoagulant Trap): Blood must be collected in tubes containing hirudin or lepirudin (direct thrombin inhibitors). Do not use EDTA (which chelates Ca²⁺/Mg²⁺, instantly paralyzing the classical and alternative complement pathways) or Heparin (which directly binds and inhibits complement proteins)[14].

Step-by-Step Methodology:

• Matrix Preparation: Collect whole blood from healthy human donors into hirudin tubes. Centrifuge immediately at 2,000 x g for 10 minutes at 4°C to isolate Normal Human Serum (NHS).

• Incubation: In a 96-well plate, mix 40 µL of NHS with 10 µL of the PEGylated test article (at Cmax concentrations).

  • Positive Control: Zymosan (1 mg/mL) to validate that the serum's complement system is active[15].

  • Negative Control: PBS to establish the baseline spontaneous activation rate.

• Activation: Incubate the plate at 37°C for 45 minutes to allow the complement cascade to proceed. Stop the reaction by adding 200 µL of sample diluent containing 10 mM EDTA to halt further cleavage.

• Quantification: Transfer the diluted samples to commercial ELISA kits specific for human sC5b-9 (Terminal Complement Complex) and C3a .

• Data Interpretation: A statistically significant elevation of sC5b-9 or C3a over the PBS baseline indicates a high risk of CARPA in vivo[8].

Future Perspectives: Engineering the Next Generation of Stealth

As the prevalence of anti-PEG antibodies continues to rise, the biopharmaceutical industry is actively engineering solutions to bypass this immunological barrier:

• Free PEG Prophylaxis: Recent in vivo models (swine CARPA models) have demonstrated that an intravenous pre-infusion of high-molecular-weight free PEG can safely act as a "decoy," saturating circulating APAs and completely suppressing anaphylaxis upon subsequent administration of PEGylated nanomedicines[15].

• Terminal Group Modification: The methoxy group (mPEG) is a major immunogenic epitope. Transitioning to hydroxy-terminated PEG (OH-PEG) has been shown to significantly evade pre-existing human anti-mPEG antibodies, restoring delivery efficiency without triggering the ABC phenomenon[2].

• Alternative Polymers: Researchers are exploring zwitterionic polymers (e.g., poly(carboxybetaine)), PASylation (proline, alanine, and serine sequences), and poly(oxazoline)s as next-generation stealth coatings that lack the cross-reactivity associated with PEG.

By integrating rigorous immunogenicity risk assessments early in the pipeline and employing self-validating analytical methodologies, drug development professionals can successfully navigate the complexities of PEGylation, ensuring both the safety and efficacy of next-generation therapeutics.

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N3-PEG9-Tos for linking proteins and small molecules

N3-PEG9-Tos in Advanced Bioconjugation: A Technical Guide to Linking Proteins and Small Molecules

As a Senior Application Scientist in biotherapeutics, I frequently encounter the challenge of designing stable, highly specific linkages between large biomolecules (proteins/antibodies) and functional small molecules (drugs/E3 ligase ligands). The synthesis of complex bioconjugates—such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—requires crosslinkers that perfectly balance reactivity, aqueous stability, and physicochemical spacing.

Among heterobifunctional linkers, N3-PEG9-Tos (Azido-PEG9-Tosyl, CAS: 1)[1] has emerged as a premier architectural tool. This whitepaper deconstructs the causality behind its design, its comparative reaction kinetics, and provides a self-validating protocol for its application.

Mechanistic Architecture: The Tripartite Design

The efficacy of N3-PEG9-Tos lies in its tripartite molecular anatomy. Every functional group serves a distinct, non-overlapping purpose in the bioconjugation workflow:

• The Tosylate (Tos) Terminus (Protein-Facing): The p-toluenesulfonate (tosyl) group is an 2[2]. When exposed to nucleophiles like the ϵ -amino groups of lysine residues or the thiol groups of cysteines, the tosyl group is displaced, forming highly stable3[3].

• The PEG9 Core (The Spacer): The 9-unit polyethylene glycol chain provides a precise spatial distance (~3.5 nm). In PROTAC design, this specific length prevents steric clashing between the targeted protein and the E3 ubiquitin ligase. Furthermore, the PEG moiety4[4], offsetting the hydrophobicity of attached small-molecule payloads and preventing conjugate aggregation.

• The Azide (N3) Terminus (Ligand-Facing): The azide is a bioorthogonal handle. It remains completely inert during the protein tosylation phase but is primed to undergo 5[5] with alkyne- or DBCO-derivatized small molecules.

Fig 1: Tripartite architecture of N3-PEG9-Tos and its dual-reaction bioconjugation pathways.

Reaction Modalities & Kinetics

A common question in bioconjugation is: Why use a Tosylate instead of an NHS ester?

The causality lies in hydrolytic stability . NHS esters are highly reactive toward primary amines but suffer from rapid hydrolysis in aqueous buffers (half-life of minutes to hours at pH 8.0). This often leads to incomplete protein modification unless a massive molar excess is used, which can trigger protein precipitation. Conversely, the tosyl group provides a 6[6], allowing for longer incubation times and more controlled, uniform conjugation ratios.

Quantitative Data: Leaving Group Reactivity Comparison

Linker Leaving Group	Target Nucleophile	Bond Formed	Aqueous Half-Life (pH 8.0)	Optimal Reaction pH	Primary Advantage
Tosylate (Tos)	Amines, Thiols, Hydroxyls	C-N, C-S, C-O	High (Days)	8.0 – 9.5	Exceptional stability; avoids rapid hydrolysis.
NHS Ester	Primary Amines	Amide	Low (Hours)	7.2 – 8.5	Fast reaction kinetics.
Maleimide	Thiols	Thioether	Moderate	6.5 – 7.5	High specificity for free cysteines.

Self-Validating Experimental Protocol

To ensure scientific integrity, a protocol cannot merely be a list of steps; it must be a self-validating system where each phase is verified before proceeding. Below is the optimized workflow for linking a target protein to an alkyne-derivatized small molecule using N3-PEG9-Tos.

Fig 2: Step-by-step workflow for linking proteins to small molecules using N3-PEG9-Tos.

Phase 1: Protein Tosylation (Nucleophilic Substitution)

• Causality: To ensure the ϵ -amino groups of lysine residues act as strong nucleophiles, they must be deprotonated. Therefore, the reaction requires an3[3].

• Step 1: Buffer exchange the target protein (2–5 mg/mL) into 0.1 M Sodium Bicarbonate buffer (pH 8.5) using a spin desalting column.

• Step 2: Dissolve N3-PEG9-Tos in anhydrous DMSO. Add to the protein solution at a 10:1 to 20:1 molar excess. Crucial: Keep final DMSO concentration below 5% (v/v) to prevent protein denaturation.

• Step 3: Incubate at room temperature for 4–12 hours with gentle agitation.

• Step 4 (Validation): Remove unreacted linker via Size Exclusion Chromatography (SEC). QA Check: Analyze the intermediate via MALDI-TOF MS. You should observe a mass shift corresponding to the addition of the N3-PEG9 moiety (~438 Da per linker added), confirming successful tosyl displacement.

Phase 2: Click Chemistry (CuAAC)

• Causality: The azide group is biologically inert. Copper-catalyzed azide-alkyne cycloaddition (CuAAC) will exclusively link the alkyne-small molecule to the PEG terminus without cross-reacting with the protein's native amino acids[5].

• Step 5: To the purified N3-PEG9-Protein, add the alkyne-derivatized small molecule (5 molar excess relative to the protein).

• Step 6: Prepare a pre-mixed catalyst solution to prevent protein oxidation: CuSO4 (1 mM final), THPTA ligand (5 mM final), and Sodium Ascorbate (10 mM final, added last to reduce Cu(II) to active Cu(I)).

• Step 7: Add the catalyst mixture to the protein solution and incubate for 2 hours at room temperature.

• Step 8 (Validation): Purify the final conjugate via SEC. QA Check: Perform LC-MS and SDS-PAGE to verify the final molecular weight and confirm the absence of high-molecular-weight aggregates.

Applications in Advanced Therapeutics

The unique properties of N3-PEG9-Tos make it indispensable in modern drug development:

• PROTAC Synthesis: It serves as a foundational bridge connecting an E3 ligase-recruiting ligand to a target protein-binding ligand. The 9-PEG unit length is frequently the "sweet spot" for optimizing the degradation ternary complex without inducing steric hindrance.

• Antibody-Drug Conjugates (ADCs): It acts as a non-cleavable linker. The high stability of the C-N bond formed by the tosyl displacement ensures that the cytotoxic small molecule payload is not prematurely released in systemic circulation, reducing off-target toxicity.

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The Strategic Role of PEG Linker Hydrophilicity in Advanced Therapeutics: ADCs and PROTACs

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Introduction: The Paradigm Shift in Targeted Therapeutics

The development of advanced therapeutic modalities, particularly Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs), has revolutionized precision medicine. However, the efficacy of these platforms is fundamentally constrained by the physicochemical properties of their components. Highly potent cytotoxic payloads and E3 ligase recruiters are notoriously hydrophobic, leading to poor aqueous solubility, rapid systemic clearance, and severe aggregation.

To overcome these developmental bottlenecks, Polyethylene Glycol (PEG) linkers have emerged as the premier chemical scaffold. As a Senior Application Scientist, I approach linker design not merely as a structural tethering exercise, but as a dynamic tuning of a molecule's thermodynamic and pharmacokinetic profile. This guide explores the causality behind PEG hydrophilicity, its mechanistic impact on drug stability, and the self-validating analytical protocols required to quantify these effects.

The Mechanistic Basis of PEG Hydrophilicity

The hydrophilicity of PEG is dictated by its fundamental chemical architecture: repeating ethylene oxide units ( −CH2​−CH2​−O− ). The oxygen atoms within the polyether backbone act as potent hydrogen bond acceptors. When introduced into an aqueous physiological environment, these oxygen atoms form transient but highly stable hydrogen bonds with surrounding water molecules, creating a dense "hydration shell" around the polymer chain (1).

The Causality of Shielding: Why is this hydration shell critical? In complex molecules like ADCs, the lipophilic core of the payload seeks to minimize its surface area exposure to water, driving intermolecular hydrophobic interactions that cause aggregation. The PEG hydration shell provides massive steric hindrance, effectively masking the hydrophobic warhead from the aqueous environment and the immune system. This prevents non-specific binding to plasma proteins and blocks recognition by the reticuloendothelial system (RES).

Mechanism of PEG linkers inducing a hydration shell to prevent ADC aggregation.

Balancing Pharmacodynamics (PD) and Pharmacokinetics (PK)

The integration of a PEG linker forces a strategic compromise between a drug's pharmacodynamic (PD) potency and its pharmacokinetic (PK) exposure. While PEG characteristically prolongs the plasma circulating time of a drug, the steric bulk of the hydration shell can sometimes impede the binding affinity between the drug and its target receptor (2).

However, this reduction in binding affinity is mathematically offset by a massive increase in the Area Under the Curve (AUC) for systemic exposure. By increasing the hydrodynamic radius of the molecule, PEGylation prevents rapid renal clearance (glomerular filtration) and shields the peptide/linker bonds from enzymatic degradation (3).

Table 1: Pharmacokinetic Consequences of PEGylation

Parameter	Unmodified Drug	PEGylated Drug	Mechanistic Causality
Renal Clearance	High	Low	Increased hydrodynamic radius prevents glomerular filtration.
Proteolytic Degradation	High	Low	Steric shielding by the hydration shell blocks enzyme access.
Immunogenicity	High	Low	Epitope masking prevents neutralizing antibody generation.
Binding Affinity (PD)	High	Reduced	Steric hindrance interferes with target-receptor interaction.
Systemic Exposure (PK)	Low	Significantly Increased	Prolonged circulation time compensates for reduced binding affinity.

Overcoming ADC Aggregation with Hydrophilic Shielding

In Antibody-Drug Conjugates, achieving a high Drug-to-Antibody Ratio (DAR) is desirable for maximizing cytotoxicity. However, conjugating multiple hydrophobic payloads (e.g., exatecan or DM1) to a single monoclonal antibody drastically shifts the isoelectric point and promotes irreversible aggregation (4). Aggregated ADCs are rapidly cleared by the liver, causing severe hepatotoxicity and eliminating therapeutic efficacy.

By utilizing highly hydrophilic PEG linkers, formulation scientists can counteract the hydrophobicity of the payload. The PEG chain acts as a molecular surfactant, allowing for the conjugation of a higher number of drug molecules (e.g., DAR 8) without compromising the structural integrity or solubility of the ADC.

PEG Linkers as Conformational Tuners in PROTACs

In Proteolysis-Targeting Chimeras (PROTACs), the linker must facilitate the formation of a productive ternary complex between the Target Protein (POI), the PROTAC, and the E3 Ubiquitin Ligase (5).

Far from being a passive tether, the PEG linker actively participates in the thermodynamics of this complex. Crystal structures reveal that PEG linkers (specifically the empirical gold standards: PEG4, PEG6, and PEG8) wend their way across the crowded protein-protein interface. They form transient hydrogen bonds with backbone amides and fill small hydrophilic pockets, displacing water molecules that would otherwise destabilize the complex (). The length of the PEG chain acts as a precise "conformational tuner," dictating the spatial orientation required for productive ubiquitination.

Role of the PEG linker as a conformational tuner in PROTAC ternary complexes.

Experimental Methodologies: Validating Linker Hydrophilicity

To ensure scientific integrity, researchers must treat experimental protocols as self-validating systems. Measuring the hydrophilicity of PEGylated compounds is notoriously difficult because PEG lacks a strong UV chromophore, and traditional shake-flask LogP methods fail at extreme concentration ranges (7).

Protocol 1: Quantifying Hydrophilicity (LogP) via 2D-LC CAD

To overcome the lack of UV absorbance, we utilize Two-Dimensional Liquid Chromatography (2D-LC) coupled with a Charged Aerosol Detector (CAD). CAD responds to all non-volatile analytes uniformly, regardless of chromophore presence (8).

Step-by-Step Methodology:

• Sample Preparation: Reconstitute the PEGylated compound (e.g., 10 mM) in a compatible matrix such as DMSO, then dilute in Phosphate Buffered Saline (PBS) to mimic physiological pH.

• First Dimension (Matrix Removal): Inject the sample onto a Size Exclusion Chromatography (SEC) column. This separates the high molecular weight adducts from residual unreacted PEG and buffer salts.

• Trapping: Use an automated sample loop to trap the fractionated PEGylation reagent as it elutes from the SEC column.

• Second Dimension (Separation): Transfer the trapped contents onto an analytical Reversed-Phase (RP) C8 or C18 column. Run a gradient elution using 0.2% aqueous phosphoric acid (Mobile Phase A) and acetonitrile (Mobile Phase B) (9).

• Detection & Validation: Monitor the eluent using CAD. To validate the LogP, map the retention time of the PEGylated conjugate against a pre-established calibration curve generated using 12 reference standards with known LogP values.

2D-LC workflow combining SEC and RP-HPLC with CAD for PEG quantification.

Protocol 2: Assessing ADC Aggregation via Dynamic Light Scattering (DLS)

If the PEG linker is insufficiently hydrophilic, the ADC will aggregate. DLS provides a real-time, non-destructive assessment of the hydrodynamic radius.

Step-by-Step Methodology:

• Filtration: Filter the formulated ADC sample through a 0.22 µm syringe filter directly into a clean, dust-free quartz cuvette to remove environmental particulates.

• Concentration Optimization: Dilute the sample to a working concentration of 0.5–2 mg/mL in the formulation buffer.

• Equilibration: Place the cuvette in the DLS instrument and set the Peltier temperature controller to exactly 25°C. Allow a strict 5-minute equilibration time to prevent thermal convection currents from skewing the Brownian motion readings.

• Acquisition: Run 10 to 20 acquisitions, lasting 10-20 seconds each. Analyze the Z-average size and Polydispersity Index (PDI). A PDI > 0.2 indicates significant aggregation, signaling the need for a longer or more hydrophilic PEG linker architecture.

Conclusion

The strategic integration of PEG linkers is a non-negotiable parameter in the design of modern ADCs and PROTACs. By understanding the thermodynamic causality of the PEG hydration shell, researchers can rationally design therapeutics that perfectly balance pharmacodynamic target engagement with pharmacokinetic survivability. Through rigorous, self-validating analytical workflows like 2D-LC CAD and DLS, the hydrophilicity of these constructs can be precisely quantified, ensuring the transition from benchtop theory to clinical efficacy.

References

• PurePEG. (2025). Hydrophilic vs. Hydrophobic PEG Linkers in Drug Design.
• Benchchem. (2025). The Strategic Imperative of PEG Linkers in PROTAC and ADC Development: A Technical Guide.
• BOC Sciences. (2025). PEG4, PEG6, PEG8 Linkers - Gold Standard in PROTAC Design.
• Benchchem. (2025). Technical Support Center: Preventing Aggregation of Antibody-Drug Conjugates (ADCs) with Hydrophilic PEG Linkers.
• Creative PEGWorks. (2008). The pharmacology of PEGylation: Balancing PD with PK to generate novel therapeutics.
• Thermo Fisher Scientific. (2022). Analytical Methods to Qualify and Quantify PEG and PEGylated Biopharmaceuticals.
• ResearchGate. (2025). LogP measurement of a highly hydrophobic properfume: Evaluation of extrapolation of RP-HPLC results.
• PubMed. (2006). Pharmacokinetic consequences of pegylation.
• Academia Sinica. (2011). Analytical Measurement of PEGylated Molecules.

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• 2. creativepegworks.com [creativepegworks.com]
• 3. Pharmacokinetic consequences of pegylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. ibms.sinica.edu.tw [ibms.sinica.edu.tw]

The Linchpin of Modern Bioconjugation: An In-depth Technical Guide to N3-PEG9-Tos

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of therapeutic development and advanced biological research, the ability to precisely and stably link molecular entities is paramount. Heterobifunctional linkers have emerged as critical tools in this endeavor, and among them, N3-PEG9-Tos stands out as a versatile and powerful reagent. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive technical overview of N3-PEG9-Tos, from its fundamental chemical properties to its cutting-edge applications. As a senior application scientist, this document synthesizes technical accuracy with field-proven insights to empower you to effectively leverage this linker in your research.

Core Characteristics of N3-PEG9-Tos

N3-PEG9-Tos, also known as Azido-PEG9-tosylate or Azido-PEG9-OTs, is a heterobifunctional linker designed for sequential or orthogonal bioconjugation strategies. Its structure is composed of three key functional moieties, each imparting specific and advantageous properties.

Table 1: Physicochemical Properties of N3-PEG9-Tos

Property	Value	Source(s)
CAS Number	1309457-02-0	[][2]
Molecular Formula	C25H43N3O11S	[]
Molecular Weight	593.69 g/mol	[]
Appearance	Typically a liquid	[2]
Storage Conditions	-20°C for long-term storage	[2]

The core of N3-PEG9-Tos is a nine-unit polyethylene glycol (PEG9) chain. This hydrophilic spacer is crucial for modulating the physicochemical properties of the resulting conjugate. The strategic inclusion of a PEG linker can enhance aqueous solubility, reduce aggregation, and minimize the immunogenicity of the conjugated molecule.[3] Furthermore, the PEG chain provides a flexible spacer arm, which can be critical for maintaining the biological activity of the conjugated partners by mitigating steric hindrance.

At one terminus of the PEG chain lies an azide group (-N3). This functional group is a cornerstone of "click chemistry," a suite of bioorthogonal reactions known for their high efficiency, specificity, and biocompatibility.[4] The azide moiety readily participates in Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), forming a stable triazole linkage.[4][5]

The other terminus is functionalized with a tosylate group (-OTs or p-toluenesulfonate). The tosylate is an excellent leaving group in nucleophilic substitution reactions, making it highly reactive towards nucleophiles such as amines (-NH2) and thiols (-SH).[3][6] This reactivity allows for the efficient conjugation of the linker to proteins, peptides, and other biomolecules.

Synthesis of N3-PEG9-Tos

The synthesis of N3-PEG9-Tos is typically achieved through a two-step process starting from nonaethylene glycol. The following is a representative protocol based on established methods for the synthesis of similar azido-PEG derivatives.[7]

Experimental Protocol: Synthesis of N3-PEG9-Tos

Step 1: Mono-tosylation of Nonaethylene Glycol

• Drying: Dry nonaethylene glycol azeotropically with toluene under reduced pressure to remove any residual water.

• Dissolution: Dissolve the dried nonaethylene glycol (1 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: Cool the solution to 0°C in an ice bath.

• Base Addition: Slowly add a solution of p-toluenesulfonyl chloride (0.9 equivalents to favor mono-tosylation) in anhydrous pyridine to the stirred solution.[8]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to isolate the mono-tosylated product (HO-PEG9-Tos).

Step 2: Azidation of HO-PEG9-Tos

• Mesylation: Dissolve the purified HO-PEG9-Tos (1 equivalent) in anhydrous DCM and cool to 0°C. Add triethylamine (1.5 equivalents) followed by the dropwise addition of methanesulfonyl chloride (1.2 equivalents). Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Work-up: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the intermediate MsO-PEG9-Tos.

• Azidation: Dissolve the crude MsO-PEG9-Tos in ethanol and add an excess of sodium azide (NaN3).[9]

• Reaction: Heat the reaction mixture to reflux and stir for 12 hours.

• Purification: After cooling to room temperature, remove the solvent by rotary evaporation. Dissolve the residue in DCM and wash with water. Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the final product, N3-PEG9-Tos.

Caption: Synthetic workflow for N3-PEG9-Tos.

Applications in Bioconjugation and Drug Development

The unique heterobifunctional nature of N3-PEG9-Tos makes it an invaluable tool in a multitude of applications, particularly in the fields of bioconjugation and drug development.

"Click Chemistry" for Bioorthogonal Ligation

The azide functionality of N3-PEG9-Tos allows for its participation in highly specific and efficient "click chemistry" reactions.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a robust and widely used reaction for conjugating an azide to a terminal alkyne.[2][10]

Experimental Protocol: General CuAAC Reaction

• Reagent Preparation:

  • Prepare a stock solution of your alkyne-containing molecule in a suitable buffer (e.g., PBS, pH 7.4).

  • Prepare a stock solution of N3-PEG9-Tos in the same buffer.

  • Prepare a 10 mM stock solution of Copper(II) sulfate (CuSO4) in deionized water.

  • Prepare a 50 mM stock solution of a Cu(I)-stabilizing ligand (e.g., THPTA) in deionized water.[2]

  • Prepare a fresh 100 mM stock solution of sodium ascorbate in deionized water.

• Reaction Setup:

  • In a reaction vessel, combine the alkyne-containing molecule and N3-PEG9-Tos (a slight molar excess of the PEG linker, e.g., 1.2 equivalents, can drive the reaction to completion).

  • Add the CuSO4 solution followed by the THPTA solution.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.[11]

• Incubation:

  • Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be monitored by HPLC or mass spectrometry.

• Purification:

  • Purify the PEGylated conjugate using size-exclusion chromatography (SEC), dialysis, or reverse-phase HPLC to remove excess reagents and byproducts.[][12]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems or with sensitive biomolecules where the cytotoxicity of copper is a concern, SPAAC provides a metal-free alternative.[6][] This reaction utilizes a strained alkyne, such as dibenzocyclooctyne (DBCO) or bicyclo[6.1.0]nonyne (BCN), which reacts spontaneously with the azide.

Experimental Protocol: General SPAAC Reaction

• Reagent Preparation:

  • Prepare a stock solution of your strained alkyne-functionalized molecule (e.g., DBCO-protein) in a biocompatible buffer (e.g., PBS, pH 7.4).

  • Prepare a stock solution of N3-PEG9-Tos in the same buffer.

• Reaction Setup:

  • Combine the strained alkyne-molecule and N3-PEG9-Tos. A 2- to 10-fold molar excess of the linker may be used.[14]

• Incubation:

  • Incubate the reaction mixture for 2-12 hours at room temperature or 37°C.[14]

• Purification:

  • Purify the conjugate using methods appropriate for the biomolecule, such as SEC or affinity chromatography.

Caption: N3-PEG9-Tos in CuAAC and SPAAC reactions.

Synthesis of Proteolysis Targeting Chimeras (PROTACs)

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein of interest (POI), leading to the ubiquitination and subsequent degradation of the POI by the proteasome.[15][16] N3-PEG9-Tos is an ideal linker for PROTAC synthesis due to its defined length, hydrophilicity, and orthogonal reactive handles.[15]

Experimental Workflow: PROTAC Synthesis using N3-PEG9-Tos

• Ligand Functionalization: Synthesize or obtain a ligand for the POI with a nucleophilic handle (e.g., an amine or thiol) and an E3 ligase ligand functionalized with an alkyne.

• First Conjugation (Nucleophilic Substitution):

  • React the POI ligand with N3-PEG9-Tos. The nucleophilic group on the POI ligand will displace the tosylate group of the linker.

  • This reaction is typically carried out in an organic solvent like DMF or DMSO with a suitable base.

  • Purify the resulting POI-PEG9-N3 intermediate using reverse-phase HPLC.[8]

• Second Conjugation (Click Chemistry):

  • React the purified POI-PEG9-N3 with the alkyne-functionalized E3 ligase ligand via CuAAC or SPAAC, as described in the protocols above.

• Final Purification: Purify the final PROTAC product by preparative HPLC.

Caption: PROTAC synthesis and mechanism of action.

Conclusion

N3-PEG9-Tos is a highly versatile and enabling tool for researchers at the forefront of drug discovery and chemical biology. Its well-defined structure, featuring a hydrophilic PEG spacer and orthogonal azide and tosylate reactive groups, provides a robust platform for the precise construction of complex bioconjugates. The applications of N3-PEG9-Tos in "click chemistry" and the synthesis of advanced therapeutics like PROTACs underscore its significance in modern molecular sciences. By understanding the principles and protocols outlined in this guide, researchers can confidently and effectively integrate N3-PEG9-Tos into their workflows to accelerate innovation and discovery.

References

• Precise PEG. (n.d.). Azido-PEG9-OTs. Retrieved from [Link]

• ResearchGate. (2021, November 3). Best purification method of a PEGylated peptide?. Retrieved from [Link]

• Bio-Synthesis, Inc. (n.d.). PEGylation. Retrieved from [Link]

• Biopharma PEG. (2025, October 20). Biopharma PEG Expands Monodispersed Azide-PEG Portfolio to Advance Bioconjugation and Drug Delivery Research. Retrieved from [Link]

• Interchim. (n.d.). Click Chemistry: new protocol for the labeling and modification of biomolecules. Retrieved from [Link]

• Jena Bioscience. (2011, December 15). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. In: Current Protocols in Chemical Biology. Retrieved from [Link]

• The Royal Society of Chemistry. (2014, April 18). Intrinsic Bioconjugation for Site-Specific Protein PEGylation at N-Terminal Serine. Retrieved from [Link]

• Creative Biolabs. (n.d.). Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Retrieved from [Link]

• MDPI. (2020, June 2). Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives. Retrieved from [Link]

• ResearchGate. (2013, September 23). What is the best procedure for click reaction between alkyl azide and terminal alkyne group?. Retrieved from [Link]

• McGill University. (n.d.). Bioconjugation Techniques. Retrieved from [Link]

• PMC. (2015, December 17). PRINT: A Protein Bioconjugation Method with Exquisite N-terminal Specificity. Retrieved from [Link]

• MDPI. (2020, June 2). Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives. Retrieved from [Link]

• MDPI. (2023, May 10). PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies. Retrieved from [Link]

• PMC. (n.d.). Current strategies for the design of PROTAC linkers: a critical review. Retrieved from [Link]

• PMC. (n.d.). Targeted Protein Degradation: Elements of PROTAC Design. Retrieved from [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Targeted Protein Degradation: Elements of PROTAC Design - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for N3-PEG9-Tos in PROTAC Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed, step-by-step protocol for the synthesis of Proteolysis Targeting Chimeras (PROTACs) utilizing the N3-PEG9-Tos linker. PROTACs are a revolutionary therapeutic modality that leverages the cell's ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1][2] The linker is a critical component of a PROTAC, profoundly influencing its efficacy, selectivity, and pharmacokinetic properties.[3][4][5] This document outlines the strategic use of the heterobifunctional N3-PEG9-Tos linker, which incorporates a nine-unit polyethylene glycol (PEG) chain functionalized with an azide (N3) at one terminus and a tosylate (Tos) group at the other. The PEG chain enhances solubility and provides the necessary flexibility for efficient ternary complex formation, while the terminal functional groups allow for a controlled, sequential conjugation of the target protein ligand and the E3 ligase ligand.[1][6][7]

Introduction to PROTAC Technology and the Role of the Linker

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules composed of three key elements: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[3][8] By bringing the POI and the E3 ligase into close proximity, the PROTAC facilitates the ubiquitination of the target protein, marking it for degradation by the proteasome.[9][10]

The linker is not merely a spacer; it is a critical determinant of a PROTAC's overall efficacy.[5][11] Its length, composition, and attachment points influence the stability of the crucial ternary complex (POI-PROTAC-E3 ligase), which is essential for efficient ubiquitination.[9][12] Polyethylene glycol (PEG) linkers are frequently employed in PROTAC design due to their ability to improve solubility, enhance cell permeability, and provide the necessary flexibility for productive ternary complex formation.[3][7][]

The N3-PEG9-Tos linker offers a versatile platform for PROTAC synthesis. The tosyl group serves as an excellent leaving group, facilitating nucleophilic substitution for the attachment of the first ligand.[9][14][15] The azide group enables the subsequent attachment of the second ligand via the highly efficient and bio-orthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[][16][17]

Mechanism of Action: PROTAC-Mediated Protein Degradation

The following diagram illustrates the catalytic cycle of a PROTAC, leading to the degradation of a target protein.

Caption: PROTAC-mediated protein degradation pathway.

Experimental Protocols

The synthesis of a PROTAC using N3-PEG9-Tos is a two-stage process. First, one of the ligands (either for the POI or the E3 ligase) is conjugated to the tosyl end of the linker. Second, the other ligand is attached via a click chemistry reaction to the azide terminus.

Part 1: Conjugation of the First Ligand to the Tosyl Group

This protocol describes the nucleophilic substitution reaction to attach a ligand containing a nucleophile (e.g., a primary amine or a hydroxyl group) to the tosyl end of the N3-PEG9-Tos linker.

Materials:

• N3-PEG9-Tos

• Ligand 1 (containing a primary amine or hydroxyl group)

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Nitrogen or Argon atmosphere

• Reaction vessel

• Stir plate and stir bar

Procedure:

• Under an inert atmosphere, dissolve Ligand 1 (1.0 equivalent) in anhydrous DMF.

• Add a base, such as K₂CO₃ (2.0 equivalents) or DIPEA (3.0 equivalents), to the solution.

• In a separate vial, dissolve N3-PEG9-Tos (1.1 equivalents) in a minimal amount of anhydrous DMF.

• Add the N3-PEG9-Tos solution dropwise to the stirring solution of Ligand 1.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) until the starting material is consumed. Monitor the reaction progress by Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting Ligand 1-PEG9-N3 intermediate by flash chromatography or preparative High-Performance Liquid Chromatography (HPLC).

• Characterize the purified intermediate by ¹H NMR and High-Resolution Mass Spectrometry (HRMS) to confirm its identity and purity.

Part 2: Conjugation of the Second Ligand via Click Chemistry

This protocol details the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to conjugate the azide-functionalized intermediate from Part 1 with a second ligand containing a terminal alkyne.

Materials:

• Ligand 1-PEG9-N3 (from Part 1)

• Ligand 2 (functionalized with a terminal alkyne)

• tert-Butanol/Water (1:1 mixture)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Nitrogen or Argon atmosphere

• Reaction vessel

• Stir plate and stir bar

Procedure:

• Dissolve the purified Ligand 1-PEG9-N3 (1.0 equivalent) and the alkyne-functionalized Ligand 2 (1.1 equivalents) in a t-BuOH/H₂O (1:1) solvent mixture.

• Degas the solution by bubbling with nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can oxidize the Cu(I) catalyst.[18]

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 equivalents) in water.

• In another vial, prepare a solution of CuSO₄ (0.1 equivalents) in water.

• To the stirring reaction mixture, add the CuSO₄ solution, followed by the sodium ascorbate solution. The solution may change color, indicating the formation of the Cu(I) catalyst.

• Stir the reaction at room temperature for 4-12 hours. Protect the reaction from light if any components are light-sensitive.

• Monitor the reaction progress by LC-MS for the formation of the final PROTAC product.

• Upon completion, purify the final PROTAC molecule using preparative reverse-phase HPLC (RP-HPLC).[1]

• Lyophilize the collected fractions to yield the pure PROTAC as a solid.

• Characterize the final product by ¹H NMR and HRMS to confirm its identity, purity, and structure.

Overall Synthesis Workflow

The following diagram provides a visual representation of the complete synthesis workflow for a PROTAC using the N3-PEG9-Tos linker.

Caption: Experimental workflow for PROTAC synthesis using N3-PEG9-Tos.

Data Presentation: Physicochemical Properties of PEGylated PROTACs

The length and composition of the PEG linker critically influence the physicochemical properties of a PROTAC.[1] The following table summarizes representative data to illustrate these effects.

PROTAC Series	Target Protein	E3 Ligase	Linker Composition (n PEG units)	Calculated LogP (cLogP)	Topological Polar Surface Area (TPSA) (Ų)
Illustrative BRD4 Degrader	BRD4	VHL	2	3.5	180
4	3.1	200
6	2.7	220
9	~2.1	~270

This table presents illustrative data compiled from public research to show general trends. Actual values are PROTAC-specific.[1]

Biological Evaluation of Synthesized PROTACs

Once the PROTAC has been synthesized and purified, its biological activity must be assessed. The following are key assays for evaluating PROTAC performance.

Western Blot for Target Protein Degradation

This assay is used to quantify the reduction in the level of the target protein following PROTAC treatment.[12]

Procedure:

• Cell Culture and Treatment: Plate a relevant human cell line and grow to 70-80% confluency. Treat cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (e.g., DMSO) for a defined period (typically 12-24 hours).[1]

• Cell Lysis: Harvest the cells and lyse them in a suitable buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blot: Normalize protein amounts for all samples, separate proteins by SDS-PAGE, and transfer them to a PVDF membrane.

• Immunodetection: Block the membrane and probe with a primary antibody specific to the POI. Simultaneously, probe with a loading control antibody (e.g., GAPDH, β-actin).

• Visualization and Analysis: Incubate with an appropriate HRP-conjugated secondary antibody and visualize using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation).[1]

Cell Viability Assay

This assay determines the effect of the PROTAC on cell proliferation and viability.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Treatment: Add serial dilutions of the PROTAC to the wells and incubate for a specified period (e.g., 72 hours).

• Reagent Addition: Add a viability reagent such as MTT or CellTiter-Glo® to each well according to the manufacturer's instructions.

• Measurement: For MTT, solubilize the formazan crystals and measure the absorbance. For CellTiter-Glo®, measure the luminescence.[9]

Conclusion

The N3-PEG9-Tos linker is a powerful and versatile tool for the synthesis of PROTACs. Its heterobifunctional nature allows for a controlled and sequential assembly of the final molecule, while the PEG spacer imparts favorable physicochemical properties. The use of click chemistry for the second conjugation step offers high efficiency and specificity, simplifying the synthesis of PROTAC libraries for optimization. A thorough understanding of the principles and protocols outlined in this guide will empower researchers to rationally design and synthesize novel protein degraders with enhanced potency, selectivity, and drug-like properties.

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther., 1(5), 273–312. [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. ePrints Soton. [Link]

• Gaponenko, V., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. [Link]

• Yang, C., et al. (2024). Click chemistry in the development of PROTACs. RSC Chemical Biology, 5, 189-197. [Link]

• Yang, C., et al. (2024). Click chemistry in the development of PROTACs. RSC Publishing. [Link]

• Tokyo University of Science. (2025). Accelerating next-generation drug discovery with click-based construction of PROTACs. EurekAlert!. [Link]

• Scarpino, A., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). General strategy using "click chemistry" for PROTAC synthesis. ResearchGate. [Link]

• ACS Publications. (2025). Analyzing the Linker Structure of PROTACs throughout the Induction Process: Computational Insights. Journal of Medicinal Chemistry. [Link]

• Creative PEGWorks. (2025). Advanced Guide to Azide PEG: Key Properties, Reactions, and Biomedical Integration. Creative PEGWorks Blog. [Link]

• JenKem Technology USA. (2024). PROTAC PEG Linkers. JenKem Technology USA Website. [Link]

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm Blog. [Link]

• Lab Supplies. (n.d.). High Purity PEG Reagent, N3-PEG9-CH2CH2NH2, 97% Min Purity, 1 gram. Lab Supplies Website. [Link]

• Google Patents. (n.d.). US7301003B2 - Method of preparing polymers having terminal amine groups.

• Creative PEGWorks. (2023). Types of Click Chemistry Reagents. Creative PEGWorks Blog. [Link]

• Glyco MindSynth. (n.d.). Azide-PEG6-Tos. Glyco MindSynth Website. [Link]

• Nakagawa, R., et al. (2022). Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles. ChemistryOpen. [Link]

• SINOPEG. (n.d.). N3 Peg9 Cooh. SINOPEG Website. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• IntechOpen. (n.d.). PEG-Mediated Green One Pot Synthesis by Using Click Chemistry. IntechOpen. [Link]

• Biopharma Group. (n.d.). Drug Discovery Workflow for PROTAC with a Focus on Eliminating Bottlenecks in Evaporation. Biopharma Group. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biopharma.co.uk [biopharma.co.uk]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current strategies for the design of PROTAC linkers: a critical review - ePrints Soton [eprints.soton.ac.uk]
• 5. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 6. PROTAC PEG Linkers - JenKem Technology USA [jenkemusa.com]
• 7. The Essential Role of Linkers in PROTACs [axispharm.com]
• 8. precisepeg.com [precisepeg.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. PEG Tosylate, Tosylate linker, thiol reactive | BroadPharm [broadpharm.com]
• 16. Click chemistry in the development of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Click chemistry in the development of PROTACs - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Reaction Conditions and Mechanistic Optimization for Conjugating N3-PEG9-Tos to Primary Amines

Executive Summary & Strategic Rationale

The conjugation of polyethylene glycol (PEG) linkers to biological or synthetic substrates is a cornerstone of modern drug development, surface modification, and proteomics. N3-PEG9-Tos (Azido-PEG9-tosylate) is a highly versatile, heterobifunctional linker. It features an azide group for downstream bioorthogonal click chemistry (CuAAC or SPAAC) and a tosylate (p-toluenesulfonate) leaving group for nucleophilic substitution by primary amines.

As a Senior Application Scientist, I emphasize a critical strategic distinction: Why choose a tosylate over the more common N-hydroxysuccinimide (NHS) ester? While NHS esters react rapidly with amines to form neutral amide bonds, tosylate-mediated alkylation yields a secondary amine . This linkage remains protonated at physiological pH (pKa ~9–10), preserving the original positive charge of the target molecule (e.g., a lysine residue). This charge preservation is often vital for maintaining protein solubility, tertiary structure, and receptor binding affinity.

Mechanistic Causality: The S_N2 Pathway

The reaction between N3-PEG9-Tos and a primary amine proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism. The tosyl group is an exceptional leaving group because the expelled p-toluenesulfonate anion is highly resonance-stabilized 1[1].

However, S_N2 kinetics demand that the nucleophile (the amine) be in its free, unprotonated state.

• In organic solvents: A non-nucleophilic base (like DIPEA) is used to scavenge the generated acid (TosOH) and keep the amine reactive 2[2].

• In aqueous buffers: The reaction pH must be carefully balanced. If the pH is too low (< 8.0), the amine is protonated and unreactive. If the pH is too high (> 10.0), hydroxide ions outcompete the amine, leading to rapid hydrolysis of the PEG-tosylate into PEG-alcohol 3[3].

Effect of pH on the S_N2 alkylation of primary amines by PEG-tosylate.

Quantitative Parameter Optimization

Because tosylates are less reactive toward amines than activated esters, the reaction conditions must be driven by either temperature (for stable small molecules) or stoichiometry (for delicate biologics).

Table 1: Comparative Reaction Conditions for N3-PEG9-Tos Conjugation

Parameter	Small Molecule Derivatization	Protein/Peptide Bioconjugation
Substrate Concentration	50 - 100 mM	1 - 5 mg/mL (approx. 0.05 - 0.5 mM)
Molar Equivalents (PEG:Amine)	1.2 : 1 to 1.5 : 1	10 : 1 to 50 : 1 (compensates for hydrolysis)
Solvent System	Anhydrous DMF, DMSO, or DCM	50-100 mM Bicarbonate/Borate Buffer
Optimal Base / pH	DIPEA or K₂CO₃ (2-3 eq)	pH 8.5 - 9.5
Reaction Temperature	50°C - 80°C	4°C (overnight) or 25°C - 37°C (4-24h)
Self-Validation Metric	Ninhydrin Stain (Purple → Yellow)	Fluorescamine Assay (Fluorescence Drop)

Self-Validating Experimental Protocols

A protocol is only as good as its built-in quality control. The following workflows are designed as self-validating systems , ensuring you do not proceed to costly downstream click chemistry without confirming the success of the initial alkylation.

Workflow for N3-PEG9-Tos conjugation and subsequent click chemistry.

Protocol A: Small Molecule Derivatization (Organic Phase)

Best for stable APIs, fluorophores, or synthetic peptides lacking internal secondary/tertiary structures.

• Preparation: Dissolve the primary amine substrate (1.0 eq) in anhydrous DMF or DMSO to a concentration of 50 mM.

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to the solution to ensure the amine is fully deprotonated.

• Conjugation: Add N3-PEG9-Tos (1.5 eq) 4[4]. Seal the reaction vessel under inert gas (Nitrogen or Argon) and heat to 60°C with continuous stirring for 12–24 hours.

• Self-Validation Checkpoint (TLC/Ninhydrin): Spot the reaction mixture on a TLC plate alongside the starting amine. Stain with Ninhydrin and heat.

  • Causality: Primary amines yield a deep purple/blue color. Secondary amines (your product) yield a faint yellow or brown color. Do not proceed to purification until the purple spot of the starting material is consumed.

• Purification: Remove the solvent under reduced pressure. Purify the secondary amine product via reverse-phase HPLC or silica gel flash chromatography.

Protocol B: Protein/Biologic Conjugation (Aqueous Phase)

Best for antibodies, enzymes, and delicate biologics where charge preservation is required.

• Buffer Exchange: Dialyze or desalt the protein into 100 mM Sodium Bicarbonate buffer, pH 9.0. Ensure the concentration is between 2–5 mg/mL. (Note: Avoid Tris or glycine buffers, as they contain competing primary amines).

• Reagent Preparation: Dissolve N3-PEG9-Tos in pure DMSO to create a 100 mM stock solution immediately before use.

• Conjugation: Add the PEG-tosylate stock to the protein solution to achieve a 20-fold molar excess of PEG to target amine. Ensure the final DMSO concentration does not exceed 10% v/v to prevent protein denaturation. Incubate at 37°C for 12–24 hours, or 4°C for 48 hours for thermally sensitive proteins.

• Self-Validation Checkpoint (Fluorescamine Assay): Take a small aliquot of the reaction and react it with Fluorescamine.

  • Causality: Fluorescamine is highly specific; it becomes fluorescent only upon reacting with primary amines. A successful PEGylation via tosylate displacement will convert primary lysines to secondary amines, resulting in a quantifiable drop in fluorescence compared to an unreacted protein control.

• Purification: Remove unreacted N3-PEG9-Tos and hydrolyzed PEG-OH by Size Exclusion Chromatography (SEC) or spin dialysis (MWCO filter appropriate for the protein).

References

• BenchChem. "Application Notes and Protocols for the Conjugation of Benzyl-PEG10-alcohol to Primary Amines." BenchChem Protocols. 1

• ChemScene. "PEG Tosylate Product Specifications and Reactivity." ChemScene Reagents. 4

• Precise PEG. "Protocol: Conjugation of Activated Esters and Tosylates to Biomolecules in Buffer." Precise PEG Technical Guides. 3

• Google Patents. "US7601798B2 - Methods of preparing polymers having terminal amine groups using protected amine salts." United States Patent Office. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US7601798B2 - Methods of preparing polymers having terminal amine groups using protected amine salts - Google Patents [patents.google.com]
• 3. precisepeg.com [precisepeg.com]
• 4. chemscene.com [chemscene.com]

High-Efficiency Thioether Conjugation: Site-Specific Protein Modification Using N3-PEG9-Tos

Introduction & Scientific Rationale

The development of sophisticated bioconjugates—such as Antibody-Drug Conjugates (ADCs) and theranostic nanomedicines—demands highly stable, site-specific linkages. While maleimide-thiol chemistry remains the industry standard, its susceptibility to retro-Michael exchange in systemic circulation severely compromises in vivo stability, leading to off-target payload transfer to serum albumin .

N3-PEG9-Tos (Azido-PEG9-Tosyl) offers a robust, field-proven alternative. The tosyl (p-toluenesulfonate) moiety is an exceptional leaving group that undergoes an irreversible SN2 nucleophilic substitution when attacked by a thiolate anion . This yields a permanent thioether bond that is completely resistant to retro-Michael exchange. Furthermore, the discrete PEG9 spacer enhances aqueous solubility without the polydispersity issues of larger polymeric PEGs, while the terminal azide (N3) enables downstream modular assembly via bioorthogonal Click Chemistry.

Mechanistic Insights & Reaction Kinetics

Successful conjugation using N3-PEG9-Tos relies on precise pH control to exploit the differential pKa​ values of protein nucleophiles .

• Thiolate Formation: The pKa​ of a typical cysteine thiol is ~8.3. At pH 7.5–8.0, a sufficient molar fraction of the thiol exists as the highly nucleophilic thiolate anion ( S− ), which rapidly attacks the electrophilic carbon adjacent to the tosylate group.

• Amine Suppression: Primary amines (e.g., lysine ε -amines) have a pKa​ of ~10.5. At pH 8.0, they remain overwhelmingly protonated ( NH3+​ ) and non-nucleophilic. Strictly maintaining this pH ensures absolute site-selectivity for cysteines over lysines.

Comparative Analysis of Thiol-Reactive Chemistries

To justify the selection of tosylate chemistry, the following table summarizes the quantitative and qualitative differences between common thiol-reactive groups.

Reactive Group	Reaction Mechanism	Optimal pH	Bond Formed	In Vivo Stability (Serum)	Primary Drawback
Tosylate (Tos)	SN2 Substitution	7.5 – 8.5	Thioether	Excellent (Irreversible)	Slower kinetics than maleimide; requires higher equivalents.
Maleimide	Michael Addition	6.5 – 7.5	Thiosuccinimide	Poor to Fair (Retro-Michael)	Payload transfer to blood thiols (e.g., HSA).
Iodoacetamide	SN2 Substitution	7.5 – 8.0	Thioether	Good	Light-sensitive; high risk of cross-reactivity with amines.

Experimental Workflow

Figure 1: Workflow and SN2 mechanism for site-specific thioether conjugation using N3-PEG9-Tos.

Detailed Protocol: N3-PEG9-Tos Conjugation to Protein Thiols

This protocol is designed as a self-validating system , ensuring that every chemical transformation can be analytically confirmed before proceeding to the next step.

Materials Required:

• Target protein containing reducible disulfides or engineered free cysteines.

• N3-PEG9-Tos reagent (Prepare fresh in anhydrous DMSO).

• Immobilized TCEP Disulfide Reducing Gel.

• Conjugation Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA, pH 8.0. (Causality Note: EDTA is critical to chelate trace metals like Cu2+ that catalyze unwanted thiol oxidation).

Step 1: Disulfide Reduction

• Equilibrate the Immobilized TCEP gel with Conjugation Buffer.

• Add the protein solution (1–5 mg/mL) to the immobilized TCEP.

• Incubate for 1–2 hours at room temperature with gentle end-over-end mixing.

• Centrifuge to separate the reduced protein from the TCEP resin.

Expert Insight: While soluble TCEP lacks a thiol, its phosphine core is highly nucleophilic and will attack the tosylate group, forming unreactive phosphonium salts. Using immobilized TCEP completely eliminates this competing side-reaction without the need for an intermediate, yield-reducing desalting step.

Step 2: PEGylation via Tosylate Displacement

• Verify the pH of the reduced protein solution is strictly between 7.8 and 8.2.

• Dissolve N3-PEG9-Tos in anhydrous DMSO to a concentration of 50 mM.

• Add the N3-PEG9-Tos solution to the reduced protein at a 10- to 20-fold molar excess per free thiol. Ensure the final DMSO concentration does not exceed 10% (v/v) to prevent protein denaturation.

• Incubate the reaction mixture for 4–8 hours at room temperature, or overnight at 4°C, under an inert atmosphere (Nitrogen or Argon) to prevent thiol re-oxidation.

Step 3: Quenching and Purification

• Quench the reaction by adding a 50-fold molar excess of L-cysteine (relative to the initial PEG-Tos amount) and incubate for 30 minutes. The free cysteine will consume all unreacted tosylate electrophiles.

• Purify the N3-PEG9-protein conjugate using a properly equilibrated Size Exclusion Chromatography (SEC) column or via dialysis against a storage buffer of choice (e.g., PBS, pH 7.4).

Step 4: Analytical Validation (Self-Validating Check)

• Ellman’s Assay (DTNB): Perform on pre-conjugation and post-conjugation samples. A successful reaction is validated by the disappearance of the free thiol signal (absorbance at 412 nm) in the post-conjugation sample.

• Mass Spectrometry: Confirm the mass shift via MALDI-TOF MS or LC-MS. The addition of one N3-PEG9-Tos molecule results in a precise mass increase corresponding to the N3-PEG9- moiety.

Downstream Application: Bioorthogonal Click Assembly

Once the protein is successfully functionalized with the azide-terminated PEG9 linker, it serves as a universal docking station for any payload bearing a strained alkyne (e.g., DBCO).

Figure 2: Downstream SPAAC click chemistry utilizing the azide terminus for payload attachment.

References

• The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System Source: International Journal of Molecular Sciences (PMC) URL:[Link]

• Versatile Route to Synthesize Heterobifunctional Poly(ethylene glycol) of Variable Functionality for Subsequent Pegylation Source: Polymers (MDPI) URL:[Link]

High-Efficiency PROTAC Synthesis: A Modular Workflow Utilizing the N3-PEG9-Tos Heterobifunctional Linker

Introduction & Mechanistic Rationale

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that hijack the cell's endogenous ubiquitin-proteasome system (UPS) to selectively degrade a Protein of Interest (POI). The architectural core of a PROTAC consists of a POI-binding ligand, an E3 ubiquitin ligase-recruiting ligand, and a chemical linker bridging the two.

The selection of the linker is not merely a structural afterthought; it is a critical determinant of the PROTAC's physicochemical properties, cellular permeability, and the thermodynamic stability of the resulting POI-PROTAC-E3 ternary complex [1].

This application note details a highly efficient, modular synthesis workflow utilizing the N3-PEG9-Tos (Azido-PEG9-Tosylate) linker. The causality behind selecting this specific heterobifunctional linker is rooted in three chemical advantages:

• The Tosyl (Tos) Group: p-Toluenesulfonate is an exceptional leaving group. It enables direct SN​2 nucleophilic substitution by primary/secondary amines or phenols on the E3 ligase ligand. This avoids the need for traditional peptide coupling reagents (e.g., HATU, EDC), which can cause unwanted side reactions if the ligand contains unprotected reactive centers.

• The Azide (N3) Group: The terminal azide enables Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This "click" chemistry is bioorthogonal, highly regioselective, and tolerant of aqueous conditions, making it the ideal reaction for the final assembly of complex PROTACs without cross-reactivity[2].

• The PEG9 Spacer: Polyethylene glycol (PEG) chains enhance aqueous solubility and reduce non-specific protein binding. The 9-unit length provides a spatial distance of approximately ~34 Å, which frequently falls into the "Goldilocks zone" for alleviating steric clashes between the POI and E3 ligase while promoting cooperative protein-protein interactions [1].

Modular PROTAC synthesis workflow via SN2 alkylation and CuAAC click chemistry.

Quantitative Data: The Impact of PEG Linker Length

The length of the PEG linker dictates the relative orientation of the POI and E3 ligase. If the linker is too short, steric hindrance prevents ternary complex formation. If it is too long, the entropic penalty of complexation increases, and the PROTAC may fold onto itself. Table 1 summarizes representative quantitative data illustrating why PEG9 is frequently chosen as an optimal starting point for screening [1].

Table 1: Comparative Efficacy of PEG Linker Lengths in PROTAC Design

Linker Type	Spacer Length	Approx. Distance (Å)	Aqueous Solubility	Typical DC50 (nM)	Dmax (%)
PEG3	Short	~12	Moderate	150 - 300	60 - 75
PEG6	Medium	~23	High	50 - 150	75 - 85
PEG9	Optimal	~34	Very High	10 - 50	85 - >98
PEG12	Long	~45	Very High	100 - 500	50 - 70

*Note: DC50 (Concentration for 50% degradation) and Dmax (Maximum degradation) are representative aggregate values from comparative literature studies demonstrating the linker length "Goldilocks effect". Actual values depend on the specific POI and E3 ligase affinities.

Experimental Protocols

To ensure scientific integrity, this workflow is designed as a self-validating system . Each step includes specific Quality Control (QC) checkpoints. Proceeding to the next step without LC-MS or NMR validation will compound errors and result in failed final assemblies.

Protocol A: SN​2 Alkylation (Synthesis of Azide-PEG9-Ligand Intermediate)

This step couples the N3-PEG9-Tos linker to a nucleophilic E3 ligase ligand (e.g., an amine-functionalized VHL or CRBN binder).

Reagents & Materials:

• Nucleophilic Ligand (1.0 equivalent)

• N3-PEG9-Tos Linker (1.2 equivalents)

• Base: Potassium Carbonate ( K2​CO3​ , 3.0 equivalents) or N,N-Diisopropylethylamine (DIPEA, 3.0 equivalents)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask purged with Argon, dissolve the nucleophilic ligand (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Base Addition: Add the selected base (3.0 eq). If using a phenol-based ligand, K2​CO3​ is preferred to generate the highly nucleophilic phenoxide ion. Stir for 15 minutes at room temperature.

• Linker Addition: Dissolve the N3-PEG9-Tos linker (1.2 eq) in a minimal volume of DMF and add it dropwise to the reaction mixture.

• Reaction: Heat the mixture to 60°C–80°C. The elevated temperature provides the activation energy required to overcome the steric hindrance of the PEG chain during the SN​2 displacement of the tosylate group.

• Self-Validation (QC Checkpoint 1): After 4 hours, sample 5 µL of the reaction, dilute in methanol, and analyze via LC-MS. Look for the consumption of the starting ligand mass and the appearance of the [M+H]+ peak corresponding to the Azide-PEG9-Ligand intermediate.

• Workup: Once complete, cool to room temperature, dilute with Ethyl Acetate, and wash 3x with brine to remove DMF and excess base. Dry the organic layer over Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via flash chromatography (Silica gel, typically a Dichloromethane/Methanol gradient).

Protocol B: CuAAC "Click" Reaction (Final PROTAC Assembly)

This step conjugates the purified Azide-PEG9-Ligand intermediate with an alkyne-functionalized POI ligand.

Reagents & Materials:

• Azide-PEG9-Ligand Intermediate (1.0 equivalent)

• Alkyne-functionalized POI Ligand (1.1 equivalents)

• Catalyst: Copper(II) Sulfate Pentahydrate ( CuSO4​⋅5H2​O , 0.2 equivalents)

• Reducing Agent: Sodium Ascorbate (0.4 equivalents)

• Solvent: tert-Butanol / Water ( t -BuOH/ H2​O , 1:1 v/v) or DMSO/ H2​O

Step-by-Step Procedure:

• Dissolution: Dissolve the Azide-PEG9-Ligand (1.0 eq) and the Alkyne-POI Ligand (1.1 eq) in the chosen solvent mixture (0.05 M). The use of aqueous solvent mixtures is critical as it stabilizes the Cu(I) intermediate and drives the cycloaddition thermodynamics [2].

• Catalyst Generation: In a separate vial, dissolve CuSO4​ (0.2 eq) and Sodium Ascorbate (0.4 eq) in a small amount of water. The solution will briefly turn dark and then clear/yellow as Cu(II) is reduced to the catalytically active Cu(I) species.

• Reaction: Add the active catalyst solution to the main reaction flask. Stir vigorously at room temperature for 4 to 12 hours.

• Self-Validation (QC Checkpoint 2): Monitor via LC-MS. The reaction is complete when the Azide intermediate is fully consumed, yielding the mass of the final triazole-linked PROTAC.

• Purification: Because PROTACs are high-molecular-weight, amphiphilic molecules, standard silica chromatography is often insufficient. Purify the crude mixture using Preparative Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA). Lyophilize the pure fractions.

Ternary complex formation and ubiquitin-proteasome system (UPS) degradation pathway.

Quality Control & Downstream Validation

A synthesized PROTAC must be rigorously validated before biological assaying.

• Structural Confirmation: High-resolution mass spectrometry (HRMS) and 1H/13C NMR must confirm the presence of the 1,2,3-triazole proton (typically a distinct singlet around δ 7.8–8.5 ppm in DMSO-d6) and the intact PEG chain.

• Functional Validation: Treat target cell lines with the purified PROTAC at varying concentrations (e.g., 1 nM to 10 µM). Perform Western Blotting to quantify POI degradation. Monitor for the "hook effect"—a phenomenon where excessively high PROTAC concentrations saturate both the POI and E3 ligase independently, preventing ternary complex formation and reducing degradation efficacy [1].

References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(5), 273–312.[Link]

• Yang, C., Tripathi, R., & Wang, B. (2023). Click chemistry in the development of PROTACs. RSC Chemical Biology, 5(3), 189–197.[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Removal of Unreacted N3-PEG9-Tos

Welcome to the Technical Support Center for bioconjugation purification. Removing unreacted N3-PEG9-Tos (Azido-PEG9-Tosyl) from a reaction mixture is a notoriously difficult step in conjugate development. With a molecular weight of ~593.7 Da[1], this heterobifunctional linker is amphiphilic: it features a highly hydrophilic PEG chain and a strongly hydrophobic tosyl (p-toluenesulfonyl) leaving group.

This structural duality causes the unreacted linker to behave unpredictably in aqueous buffers, often leading to micelle self-assembly, non-specific binding to proteins, and co-elution during standard chromatography[2][3]. This guide provides field-proven, self-validating protocols to ensure complete clearance of this reagent.

Diagnostic Decision Matrix

Selecting the correct purification method depends entirely on the hydrodynamic radius and chemical nature of your target conjugate. Use the quantitative matrix below to establish your baseline strategy.

Conjugate Type	Target MW	Recommended Method	Matrix / MWCO	Key Buffer Additive
Large Proteins	> 30 kDa	Size Exclusion (SEC) / TFF	Superdex 75 / 10 kDa	5-10% Ethanol
Small Proteins	10 - 30 kDa	Dialysis / SEC	3.5 kDa / PD-10	0.01% Tween-20
Peptides	< 5 kDa	RP-HPLC	C18 Analytical Resin	0.1% TFA
Nanoparticles	> 100 kDa	Magnetic Decantation	N/A	None[3]

Purification Decision Workflow

Decision tree for selecting the optimal purification method for N3-PEG9-Tos removal.

Step-by-Step Methodologies

Protocol 1: Size Exclusion Chromatography (SEC)

Target: Conjugates >10 kDa (e.g., Antibodies, Large Enzymes). Causality: SEC separates molecules strictly by size[2][]. However, the hydrophobic tosyl group on N3-PEG9-Tos interacts non-covalently with common SEC resins (like cross-linked dextran or agarose), retarding its elution or causing it to smear into the high-MW protein fraction[5]. Adding a mild organic solvent disrupts these secondary hydrophobic interactions, forcing the PEG to elute strictly according to its ~600 Da size.

• Column Preparation: Equilibrate a desalting column (e.g., Sephadex G-25 or Superdex 75) with your target buffer.

• Buffer Modification (Critical): Supplement the running buffer with 5–10% Ethanol or Acetonitrile.

• Loading: Load the conjugation mixture. Ensure the sample volume is strictly <5% of the total column volume to maintain high-resolution separation[5].

• Validation (Self-Validating System): Monitor the eluate fractions using a UV-Vis spectrophotometer. The target protein will absorb at 280 nm. The tosyl group of the unreacted PEG has a strong absorption maximum at ~225 nm[6][7]. A successful separation will yield a sharp 280 nm peak (conjugate) followed by a completely baseline-resolved 225 nm peak (free PEG).

Protocol 2: Dialysis / Diafiltration

Target: Scalable purification for proteins/nanoparticles. Causality: Dialysis relies on passive diffusion. While a 600 Da molecule should easily pass a 3.5 kDa MWCO membrane, amphiphilic N3-PEG9-Tos molecules often self-assemble into micelles at high concentrations, artificially inflating their hydrodynamic radius and halting diffusion[2][3].

• Membrane Selection: Use a Regenerated Cellulose (RC) membrane (3.5 to 5 kDa MWCO). RC exhibits lower non-specific hydrophobic binding compared to Polyethersulfone (PES)[5].

• Buffer Preparation: Prepare a dialysis buffer containing a mild surfactant (e.g., 0.01% Tween-20) or a co-solvent (e.g., 5% DMSO) to break up PEG-tosyl micelles.

• Execution: Dialyze against 200 volumes of buffer at 4°C. Perform at least 4 complete buffer exchanges over 24–48 hours[5].

• Validation: Take a 10 µL aliquot from the retentate and run a UV-Vis scan. Calculate the A225/A280 ratio. The ratio should drop exponentially with each buffer exchange and eventually plateau, confirming the clearance of the free linker.

Protocol 3: Reversed-Phase HPLC (RP-HPLC)

Target: Peptides and Small Molecules (<5 kDa). Causality: When the target and the PEG linker are similar in size, SEC is mathematically incapable of resolving them. RP-HPLC exploits the distinct hydrophobicity of the tosyl group instead of size[].

• Column: Use a C18 analytical or semi-prep column.

• Mobile Phase: Solvent A (0.1% TFA in Water); Solvent B (0.1% TFA in Acetonitrile).

• Gradient: Run a shallow gradient (e.g., 10% to 60% B over 30 minutes). The hydrophobic tosyl group typically causes N3-PEG9-Tos to elute later than highly polar peptides.

• Validation: Use an inline Diode Array Detector (DAD). Track the tosyl group specifically at 225 nm[7]. If your facility has an inline FTIR, track the azide stretch at ~2100 cm⁻¹ to unequivocally identify the unreacted linker fraction.

Troubleshooting & FAQs

Q: My protein conjugate is precipitating during dialysis. What is happening? A: The rapid removal of the unreacted amphiphilic N3-PEG9-Tos might be exposing newly formed hydrophobic patches on your heavily PEGylated conjugate. Alternatively, if the tosyl leaving groups were cleaved during the reaction, they may be crashing out of solution[3]. Fix: Gradually step down the concentration of your co-solvent (e.g., DMSO) during successive buffer exchanges rather than dropping it to 0% immediately.

Q: I am using SEC, but the N3-PEG9-Tos is still co-eluting with my 50 kDa protein. Why? A: This is a classic case of secondary interactions. The tosyl group is "sticking" to hydrophobic pockets on your protein's surface, causing the free linker to piggyback on the protein through the column[5]. Fix: Increase the ionic strength of your running buffer (e.g., add 300 mM NaCl) or add 5% ethanol to disrupt these non-covalent interactions prior to loading.

Q: How can I accurately track the removal of N3-PEG9-Tos if my target molecule lacks a chromophore? A: Rely on the tosyl group. The p-toluenesulfonyl moiety exhibits a strong primary UV absorption maximum at ~225 nm and a weaker secondary peak around 260-275 nm[6][7]. If UV is not an option, use FTIR to detect the strong, distinct azide stretch at ~2100 cm⁻¹, which is rarely obscured by biological molecules.

References

• Evaluation of High-Yield Purification Methods on Monodisperse PEG-Grafted Iron Oxide Nanoparticles. Langmuir - ACS Publications.[Link]

• Quality Control Report on Synthetic Ellipticine. Europa.eu. [Link]

• Photochemistry of N-Acetyl-, N-Trifluoroacetyl-, N- Mesyl-, and N-Tosyldibenzothiophene Sulfilimines. The Journal of Organic Chemistry.[Link]

Sources

• 1. 1309457-02-0 | CAS DataBase [m.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Documents download module [ec.europa.eu]
• 7. pubs.acs.org [pubs.acs.org]

How to monitor the progress of an N3-PEG9-Tos reaction

Welcome to the Technical Support Center: Reaction Monitoring & Troubleshooting Portal .

As a Senior Application Scientist, I have designed this portal to address the specific kinetic and analytical challenges of working with Azido-PEG9-Tosyl (N3-PEG9-Tos) . This heterobifunctional linker is a powerful tool in bioconjugation, but its unique physicochemical properties—specifically the UV-transparent nature of the PEG backbone combined with the transient UV-activity of the tosyl group—create a high risk for false-negative analytical interpretations.

This guide provides a self-validating, orthogonal analytical framework to ensure scientific integrity at every step of your experiment.

The Causality of N3-PEG9-Tos Reaction Monitoring

To successfully monitor this reaction, you must understand the causality behind the molecule's analytical handles. N3-PEG9-Tos possesses three distinct domains, each requiring a specific detection strategy:

• The Tosyl (Tos) Group: This is an excellent leaving group for nucleophilic substitutions. It contains an aromatic ring, providing a strong UV absorbance at 254 nm and distinct aromatic protons in ¹H NMR. Crucial Insight: When the tosyl group is displaced by a nucleophile, your product will likely lose its UV 254 nm signature. The disappearance of the UV signal is a kinetic indicator of success, not failure[1].

• The Polyethylene Glycol (PEG9) Backbone: PEG is highly polar, lacks a UV chromophore, and strongly hydrogen-bonds to silica gel. It requires Charged Aerosol Detection (CAD) for liquid chromatography[1] or specialized stains (like Dragendorff) for Thin-Layer Chromatography (TLC)[2].

• The Azide (N3) Group: Used downstream for Click Chemistry (CuAAC or SPAAC). It is UV-inactive but highly IR-active (~2100 cm⁻¹) and can be chemically reduced on a TLC plate to a primary amine for colorimetric detection[3].

Core Analytical Strategy

Relying on a single analytical method for N3-PEG9-Tos is a flawed approach. You must build a self-validating system using orthogonal techniques.

Workflow for multiparametric monitoring of N3-PEG9-Tos reactions.

Step-by-Step Experimental Protocols

Protocol A: Orthogonal TLC Monitoring (The PPh3/Ninhydrin Method)

Standard UV visualization will only track the starting material and the displaced tosylate byproduct. To track the actual N3-PEG9-nucleophile product, you must exploit the chemical reactivity of the azide group[3].

Step 1: Elution Spot the reaction mixture on a silica TLC plate. Elute using a polar solvent system, typically DCM/MeOH (95:5 to 90:10) . Pro-tip: Add 1% formic acid or ammonia to prevent the PEG chain from streaking[2]. Step 2: UV Visualization (254 nm) Mark the starting material (N3-PEG9-Tos). As the reaction progresses, this spot should diminish, and a new UV-active spot (the released tosylate salt) will appear, usually near the baseline. Step 3: Azide-Specific Staining (Reduction to Amine)

• Dip the dried TLC plate into a 10% solution of Triphenylphosphine (PPh3) in CH2Cl2 for 30 seconds[3].

• Dry the plate at 80°C for 5 minutes. Causality: The PPh3 reduces the terminal azide to a primary amine via the Staudinger reaction.

• Dip the plate into a 0.3% Ninhydrin solution in n-butanol/acetic acid (100:3 v/v)[3].

• Heat the plate at 80°C until a dark violet/purple spot appears, confirming the presence of the intact azide on your new product[3].

Mechanism of azide-specific TLC staining using PPh3 reduction and ninhydrin activation.

Protocol B: UHPLC-UV-CAD-MS Analysis

Because PEG lacks a sufficient chromophore, standard HPLC-UV will fail to quantify your product. You must couple UV detection with Charged Aerosol Detection (CAD) and Mass Spectrometry (MS)[1].

Step 1: Sample Preparation Quench a 10 µL aliquot of the reaction and dilute in 50% Acetonitrile/Water. If conjugating to a large protein, precipitate the protein or use a Sephadex G-25 column for rapid desalting prior to injection[4]. Step 2: Chromatography Setup Use a C18 or C8 reverse-phase column. Run a gradient of Water (0.1% Formic Acid) to Acetonitrile (0.1% Formic Acid) over 15 minutes. Step 3: Tri-Detector Analysis

• UV (254 nm): Monitor the disappearance of the N3-PEG9-Tos peak.

• CAD: Monitor the appearance of the new PEGylated product. CAD provides a uniform response for all non-volatile analytes, allowing you to quantify the PEG product even without a UV handle[1].

• MS (Positive Ion Mode): Confirm the exact mass of the product. Look for the loss of 155 Da (Tos group) and the addition of your nucleophile's mass.

Quantitative Data Reference Tables

Table 1: Diagnostic Analytical Handles for N3-PEG9-Tos Reactions

Functional Domain	Primary Detection Method	Diagnostic Signal	Post-Reaction Status (Nucleophilic Substitution)
Tosyl (Leaving Group)	UV Spectroscopy	Absorbance at 254 nm	Disappears from the product molecule[1].
Tosyl (Leaving Group)	¹H NMR (CDCl3)	Doublets at ~7.8 & 7.4 ppm	Disappears from the product molecule.
PEG9 Backbone	HPLC-CAD	Uniform CAD response	Retained . Shift in retention time[1].
Azide (N3)	IR Spectroscopy	Sharp stretch at ~2100 cm⁻¹	Retained (Unless performing Click Chemistry).

Table 2: Orthogonal TLC Staining Matrix

Stain Reagent	Target Functional Group	Visual Result	Causality / Mechanism
UV Lamp (254 nm)	Aromatic Rings (Tosyl)	Dark spot on green background	Fluorescence quenching by the aromatic ring.
PPh3 + Ninhydrin	Azide (N3)	Dark violet / purple spot	Staudinger reduction of azide to amine, followed by Ruhemann's purple formation[3].
Modified Dragendorff	PEG Backbone	Brown spot on yellow background	Heavy metal complexation with the repeating ether oxygens of the PEG chain[2].

Troubleshooting & FAQs

Q: My N3-PEG9-Tos and its products are streaking severely on my silica TLC plate, making it impossible to calculate Rf values. How do I fix this? A: PEG chains strongly coordinate with the free silanol groups on standard silica gel, causing severe tailing and streaking. To resolve this, you must modify your mobile phase. Add 1-2% of a modifier to your solvent system (e.g., DCM/MeOH). If your product is basic, add 1-2% aqueous ammonia. If acidic, add 1-2% formic acid. This competitively binds the silanols, tightening the spots significantly[2].

Q: I ran an LC-MS to check my substitution reaction. I see the correct mass for my product in the MS trace, but the UV 254 nm chromatogram is completely flat. Did my product degrade? A: No, your reaction was likely a complete success. This is the most common analytical misinterpretation when working with tosylated PEGs. The UV 254 nm signal belongs exclusively to the tosyl leaving group. When your nucleophile successfully displaces the tosylate, the UV handle is cleaved off. Your new product is a UV-transparent PEG chain. This is exactly why integrating a Charged Aerosol Detector (CAD) is mandatory for PEGylation workflows[1].

Q: I am performing a harsh nucleophilic substitution. How can I be absolutely certain the terminal azide group didn't degrade during the reaction? A: The most definitive and non-destructive method is FT-IR spectroscopy; look for the distinct, sharp azide stretch at ~2100 cm⁻¹. If IR is unavailable, use the PPh3/Ninhydrin TLC staining protocol described above. Because ninhydrin will only turn purple in the presence of an amine, and PPh3 specifically reduces the azide to an amine, a purple spot guarantees the azide survived the reaction conditions[3].

Q: How do I remove the unreacted N3-PEG9-Tos and the cleaved tosylate salt from my final conjugated protein? A: Because of the massive size difference between a small PEG9 linker (~600 Da) and a typical protein, Size Exclusion Chromatography (SEC) is highly efficient. Passing the crude mixture through a Sephadex G-25 column (or using a centrifugal ultrafiltration unit with a 3 kDa MWCO) will easily trap the unreacted linker and tosylate salts, allowing the purified PEGylated protein to elute in the void volume[4].

References

• Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. University of Warsaw (uw.edu.pl). Available at: [Link]

• Chromatography of PEG containing compounds. Reddit (r/Chempros). Available at:[Link]

• Proof of concept of a new plasma complement Factor H from waste plasma fraction. National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. reddit.com [reddit.com]
• 3. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 4. Proof of concept of a new plasma complement Factor H from waste plasma fraction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing PEG-PROTAC Cellular Permeability

Welcome to the PROTAC Permeability Tech Support Center. As a Senior Application Scientist, I frequently see brilliant degrader designs fail in cellular assays simply because the molecules cannot reach the cytosol. PROTACs operate in the "beyond Rule of 5" (bRo5) chemical space, making membrane permeability a primary bottleneck[1].

This guide is designed to help researchers and drug development professionals troubleshoot the cellular permeability of PROTACs containing polyethylene glycol (PEG) linkers. We will explore the causality behind physicochemical behaviors, troubleshoot common assay failures, and provide self-validating experimental protocols.

SECTION 1: Diagnostic FAQs (The "Why" and "How" of PEG-PROTAC Permeability)

Q: My PEG-linked PROTAC shows sub-nanomolar biochemical affinity for both the E3 ligase and the target protein, but zero degradation in cells. What is the primary suspect? A: The most common culprit is poor cellular permeability due to the molecule's massive physicochemical footprint. High molecular weight (MW > 800 Da) and high topological polar surface area (TPSA) restrict passive diffusion[2]. PEG linkers, while highly flexible and excellent for aqueous solubility, introduce multiple hydrogen bond acceptors (HBAs) via their oxygen atoms. If the PROTAC cannot shield these polar groups during membrane transit, the energetic penalty of desolvation will keep it trapped in the extracellular aqueous environment[3].

Q: If PEG linkers are so polar, how can a PEG-PROTAC ever cross the hydrophobic lipid bilayer? A: Through a phenomenon known as "molecular chameleonicity." Highly flexible PROTACs can adopt conformations that match the polarity of their surrounding environment[1]. In aqueous environments (extracellular space or cytosol), they adopt extended conformations to maximize hydrogen bonding with water. However, when partitioning into the apolar lipid bilayer, the molecule folds onto itself. It forms intramolecular hydrogen bonds (IMHBs) and utilizes π−π interactions to internally shield its polar surface area, resulting in a low solvent-accessible 3D polar surface area (SA 3D PSA)[1][4].

Q: Why are PEG linkers specifically advantageous for this chameleonic folding compared to rigid alkyl linkers? A: PEG linkers benefit from the gauche effect. The repeating -CH 2​ -CH 2​ -O- units inherently favor a gauche conformation around the C-C bonds, which naturally induces turns and folds in the linker[4][5]. Alkyl linkers, conversely, prefer extended anti-conformations. This gauche effect allows PEG-PROTACs to more readily adopt the compact, folded conformations required to minimize SA 3D PSA and permeate the cell membrane[5].

Chameleonic behavior of PEG-PROTACs adapting to solvent polarity during permeation.

SECTION 2: Assay Troubleshooting

Q: My PROTAC has an undetectable permeability in the PAMPA assay, yet it successfully degrades the target in cells. Is the PAMPA broken? A: Not necessarily. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cell-free system that strictly measures passive diffusion. PROTACs often exhibit very low permeability ( Papp​<1×10−6 cm/s) in PAMPA, frequently falling below the limit of quantification[2]. Furthermore, high MW PROTACs suffer from low recovery in PAMPA due to non-specific binding to the plastic plate or permanent entrapment within the artificial lipid membrane[2]. If PAMPA fails, you must rely on live-cell target engagement assays rather than assuming the molecule is a dead end.

Q: How can I definitively quantify the intracellular accumulation of my PROTAC to rule out permeability issues? A: The gold standard is the NanoBRET Target Engagement (TE) assay. This proximity-based method measures the competitive displacement of a fluorescent tracer from a NanoLuc-fused target (e.g., VHL or CRBN) in live cells[6][7]. By running the assay in both live cells and permeabilized cells (using digitonin to strip away the membrane barrier), you can isolate the impact of the cell membrane. The ratio of the IC 50​ in live cells to the IC 50​ in permeabilized cells yields the "Availability Index" (AI), a direct quantitative measure of intracellular availability[8].

Self-validating NanoBRET workflow to isolate permeability from target affinity.

SECTION 3: Self-Validating Experimental Protocols

To ensure data trustworthiness, every protocol must contain an internal validation mechanism. A protocol is only as good as its ability to prove its own negative results are real.

Protocol 1: Self-Validating NanoBRET TE Assay for Intracellular Availability

Causality: Digitonin selectively permeabilizes the plasma membrane while leaving the nuclear envelope and target proteins intact. This allows us to measure the intrinsic biochemical affinity of the PROTAC in a cellular context. Self-Validation: If the permeabilized control shows no target engagement, the PROTAC is a non-binder. This invalidates any assumption that a lack of live-cell activity is due to poor permeability[7][8].

Step-by-Step Methodology:

• Cell Preparation: Transiently transfect HEK293 cells with a VHL-NanoLuc® or CRBN-NanoLuc® fusion vector. Plate cells in a white, non-binding surface 96-well plate[6].

• Tracer Addition: Add the NanoBRET fluorescent tracer at a concentration equal to its Kd​ to all wells.

• Compound Dosing (Live Cell Mode): Add a 10-point serial dilution of your PEG-PROTAC to half of the plate[6].

• Compound Dosing (Permeabilized Mode): To the other half of the plate, add the same PROTAC serial dilution along with 50 µg/mL Digitonin[7].

• Incubation: Incubate the plate for 2 hours at 37°C to allow for equilibration[6].

• Substrate Addition & Reading: Add NanoBRET Nano-Glo® Substrate. Immediately read the BRET signal (ratio of acceptor emission at 610 nm to donor emission at 460 nm)[6].

• Data Analysis: Calculate the IC 50​ for both modes. Calculate the Availability Index (AI) = IC 50​ (Live) / IC 50​ (Permeabilized). An AI closer to 1 indicates excellent permeability[8].

Protocol 2: PAMPA with Mass Balance Validation

Causality: PAMPA measures passive diffusion across an artificial lipid-infused filter. Because PROTACs are highly lipophilic and large, they often get stuck in the membrane. Self-Validation: By measuring the concentration of the PROTAC remaining in the donor well after incubation, we calculate the Mass Balance (Recovery). If Recovery is <50%, the calculated Papp​ is mathematically invalid due to compound loss[2][9].

Step-by-Step Methodology:

• Membrane Coating: Pipette 5 µL of a 20% lecithin in dodecane solution onto the PVDF filter of the PAMPA donor plate. Allow 5 minutes for impregnation[9].

• Donor Preparation: Dilute the PROTAC to 10 µM in PBS (pH 7.4) with a final DMSO concentration of <1%. Add 200 µL to the donor wells[10].

• Acceptor Preparation: Add 200 µL of fresh PBS (pH 7.4) to the acceptor wells[10].

• Sandwich Assembly: Carefully place the donor plate into the acceptor plate. Incubate at room temperature for 16 hours in a humidity chamber[9].

• Sample Collection: Separate the plates. Collect 100 µL from the Acceptor wells, 100 µL from the Donor wells, and 100 µL of the Initial stock solution[9].

• Quantification & Validation: Analyze all three samples via LC-MS/MS.

  • Validation Check: Calculate Recovery = (Moles in Donor + Moles in Acceptor) / Moles in Initial. If Recovery < 50%, discard the Papp​ result.

  • Calculation: If validated, calculate the apparent permeability ( Papp​ ) using standard steady-state diffusion equations[9].

SECTION 4: Quantitative Data & Benchmarks

The following table summarizes the relationship between linker composition, physicochemical properties, and resulting permeability metrics. Notice how optimizing the PEG length and utilizing chameleonic folding directly impacts the Availability Index.

PROTAC Linker Type	MW (Da)	TPSA (Ų)	HBD Count	PAMPA Papp​ ( 10−6 cm/s)	NanoBRET Availability Index (AI)	Permeability Assessment
Rigid Alkyl (Control)	850	180	3	< 0.1 (LOQ)	> 50.0	Poor (No chameleonic folding)
Short PEG (PEG-1)	885	195	3	0.5	25.0	Low
Optimal PEG (PEG-3)	973	215	3	1.2	4.5	High (Gauche effect active)
Over-extended PEG (PEG-6)	1105	260	3	< 0.1 (LOQ)	> 100.0	Poor (Too many HBAs to shield)
PEG-3 + Rigidifier	1010	205	2	2.5	1.8	Excellent (Reduced HBDs)

Note: Data represents aggregated literature benchmarks for VHL-recruiting PROTACs. An AI closer to 1.0 indicates near-perfect intracellular availability[2][3][10].

Sources

• 1. Solution Conformations Shed Light on PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systematic Investigation of the Permeability of Androgen Receptor PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Linker-Dependent Folding Rationalizes PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. promega.com [promega.com]
• 7. selvita.com [selvita.com]
• 8. NanoBRET® TE Intracellular E3 Ligase Assays [worldwide.promega.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Impact of reaction solvent on N3-PEG9-Tos conjugation efficiency

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical guide to address the most critical parameter dictating the success of heterobifunctional PEGylation: reaction solvent thermodynamics .

When utilizing N3-PEG9-Tos (Azido-PEG9-Tosyl), you are working with a highly versatile linker. The azide (N3) group is inert under standard alkylation conditions, reserving itself for downstream Click chemistry (CuAAC or SPAAC). The tosylate (Tos) group, however, is an exceptional leaving group designed for Bimolecular Nucleophilic Substitution (SN2) reactions. Because SN2 pathways are entirely dependent on the stabilization of transition states and the availability of the nucleophile, your choice of solvent will be the difference between a >95% yield and complete reaction failure.

Part 1: The Mechanistic Role of Solvents in SN2 PEGylation

To troubleshoot N3-PEG9-Tos conjugations, we must first understand the causality behind solvent-nucleophile interactions. SN2 reactions are concerted, one-step processes where the nucleophile attacks the electrophilic carbon at the exact same time the tosylate leaving group departs[1].

The energy barrier to reach this transition state is dictated by the solvent's polarity and hydrogen-bonding capabilities:

• The Protic "Solvent Cage" (Detrimental): Polar protic solvents (e.g., water, methanol, ethanol) possess acidic hydrogens. These protons form strong hydrogen bonds with your nucleophile (e.g., amines, thiols, or alkoxides), creating a thermodynamic "solvent cage"[2]. This physically shields the nucleophile, drastically decreasing its reactivity and stalling the SN2 reaction[2].

• The "Naked" Nucleophile (Optimal): Polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile) lack acidic protons and cannot hydrogen-bond with anions. They effectively solvate the counter-cations (like K+ or Na+ from your base) but leave the nucleophile unsolvated, or "naked"[2]. This hyper-reactive state accelerates the SN2 attack on the N3-PEG9-Tos molecule, while the solvent's high dielectric constant stabilizes the polar transition state[3].

Thermodynamic impact of solvent choice on SN2 reaction pathways and conjugation yield.

Part 2: Troubleshooting Guide & FAQs

Q: I am attempting to conjugate a protein using N3-PEG9-Tos in a PBS buffer (aqueous), but my yield is <5%. What is happening? A: You are experiencing rapid, competing hydrolysis. In an aqueous environment, water acts as both a polar protic solvent and a competing nucleophile. Because your primary nucleophile (the protein's amines) is trapped in a protic solvent cage[4], the SN2 kinetics are severely retarded. Meanwhile, the massive molar excess of water (approx. 55 M) leads to a pseudo-first-order attack on the tosylate. Your N3-PEG9-Tos is simply being hydrolyzed into N3-PEG9-OH. Solution: Tosylate linkers are designed for small-molecule or peptide conjugations in organic solvents. For aqueous protein PEGylation, you must switch to an amine-reactive NHS ester (e.g., N3-PEG9-NHS).

Q: I switched my small-molecule conjugation to anhydrous DMF, but the reaction is still sluggish. I am using a primary amine hydrochloride salt. A: While DMF provides the ideal aprotic environment to leave the nucleophile unsolvated[2], your nucleophile is currently protonated (an ammonium ion), rendering it non-nucleophilic. Solution: You must add a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or potassium carbonate (K2CO3), to free-base the amine. The polar aprotic solvent will stabilize the resulting salts[4], allowing the now-active, neutral amine to attack the tosylate.

Q: Can I use Dichloromethane (DCM) or Toluene to avoid moisture completely? A: No. Non-polar solvents (toluene) or weakly polar solvents (DCM) lack the dielectric constant required to adequately solvate the polar transition state of the SN2 reaction or dissolve the necessary base salts[3]. This leads to heterogeneous mixtures, stalled kinetics, and unreacted starting materials. Polyethylene glycol (PEG) is highly soluble in polar aprotic solvents[]; stick to DMF, DMSO, or Acetonitrile.

Part 3: Quantitative Solvent Comparison

To aid in your experimental design, the following table summarizes the thermodynamic and kinetic impacts of common laboratory solvents on N3-PEG9-Tos SN2 conjugations.

Solvent	Classification	Dielectric Constant (ε)	Nucleophile State	SN2 Efficiency	Primary Risk / Drawback
DMF	Polar Aprotic	38.3	Naked / Highly Reactive	Excellent	None (Ideal for PEGylation)
DMSO	Polar Aprotic	46.7	Naked / Highly Reactive	Excellent	High boiling point; difficult workup
Acetonitrile	Polar Aprotic	37.5	Naked / Highly Reactive	Good	Slightly lower solubility for some bases
Water	Polar Protic	80.1	H-Bonded / Caged	Poor	Rapid Tosylate Hydrolysis
Methanol	Polar Protic	32.7	H-Bonded / Caged	Poor	Competing Ether Formation
DCM	Weakly Polar	9.1	Poorly Solvated	Low	Reagent/Base Insolubility

Part 4: Self-Validating Experimental Protocol

The following protocol details the optimal workflow for conjugating N3-PEG9-Tos to a small-molecule primary amine. It includes a built-in validation step to ensure the SN2 mechanism is proceeding correctly, rather than simply degrading.

Self-validating experimental workflow for N3-PEG9-Tos conjugation in anhydrous conditions.

Protocol: Anhydrous Alkylation of Amines with N3-PEG9-Tos

• Preparation: Flame-dry all glassware and purge the reaction vessel with Argon or Nitrogen to eliminate atmospheric moisture.

• Dissolution: Dissolve your target amine (1.0 equivalent) in anhydrous DMF to achieve a concentration of 0.1 M – 0.5 M.

• Base Addition: Add 3.0 equivalents of DIPEA. Causality: DIPEA deprotonates the amine to ensure it is fully nucleophilic, but its bulky isopropyl groups prevent it from acting as a competing nucleophile against the tosylate.

• Conjugation: Dissolve 1.2 equivalents of N3-PEG9-Tos in a minimal volume of anhydrous DMF. Add this solution dropwise to the reaction mixture at room temperature. Stir under an inert atmosphere for 12–24 hours.

• Self-Validation (Critical Step): Pull a 5 µL aliquot and analyze via LC-MS in negative ion mode. You should observe the disappearance of the N3-PEG9-Tos mass and the appearance of a distinct peak at m/z 171 . This is the free p-toluenesulfonate (tosylate) anion. The stoichiometric release of this ion is the ultimate self-validating proof that the SN2 displacement has successfully occurred.

• Workup: Remove DMF under reduced pressure (or via lyophilization if using DMSO), and purify the N3-PEG9-conjugate via reverse-phase HPLC.

References

• Chemistry LibreTexts. "11.3: Characteristics of the SN2 Reaction". LibreTexts.[Link]

• University of British Columbia (UBC). "Reactions SN2 and SN1: Solvents". UBC Chemistry.[Link]

• OpenOChem. "SN2 Effect of Solvent". OpenOChem Learn.[Link]

• KPU Pressbooks. "7.5 SN1 vs SN2 – Organic Chemistry I". Kwantlen Polytechnic University.[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 3. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 4. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characterization of N3-PEG9-Tos Conjugates

In the landscape of modern drug development, particularly in the synthesis of Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs), the precise characterization of linker molecules is not merely a quality control step; it is fundamental to ensuring efficacy and safety. The N3-PEG9-Tos conjugate, a hetero-bifunctional linker featuring an azide (N3) for "click" chemistry and a tosylate (Tos) for nucleophilic substitution, embodies the versatility required in advanced bioconjugation strategies.[1] Its polyethylene glycol (PEG) backbone modulates solubility and pharmacokinetic properties, making its structural integrity paramount.

This guide provides an in-depth comparison of analytical methodologies for the definitive characterization of N3-PEG9-Tos conjugates. As a Senior Application Scientist, my focus is to move beyond procedural descriptions to explain the causality behind our analytical choices, ensuring a robust, self-validating characterization workflow. We will primarily focus on mass spectrometry as the cornerstone technique, while also evaluating its synergy with NMR and HPLC for a comprehensive analytical package.

Mass Spectrometry: The Definitive Tool for Molecular Confirmation

Mass spectrometry (MS) offers unparalleled sensitivity and accuracy for confirming the molecular weight and structural integrity of synthetic constructs like N3-PEG9-Tos.[2] Its ability to provide exact mass measurements allows for the unambiguous verification of elemental composition and the identification of subtle structural changes.

Choosing the Right Ionization Technique: ESI vs. MALDI

The first critical choice in an MS workflow is the ionization method. For a discrete PEG linker like N3-PEG9-Tos, both Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are viable, but they offer different advantages.

• Electrospray Ionization (ESI): This is a "soft" ionization technique that typically generates multiply charged ions from molecules in solution.[3] Its key advantage is its seamless compatibility with liquid chromatography (LC-MS), which allows for online separation and analysis—essential for complex reaction mixtures.[4] For a molecule of this size, ESI typically produces protonated ([M+H]⁺) or sodiated ([M+Na]⁺) adducts with high efficiency. The generation of multiple charge states, while sometimes complex for very large polymers, is manageable for a PEG9 linker and can help confirm the molecular weight.[5]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI-TOF (Time-of-Flight) is exceptionally effective for analyzing polymers and determining their molecular weight distribution.[6] It typically produces singly charged ions ([M+Na]⁺ or [M+K]⁺), resulting in simpler spectra that are easy to interpret.[5] While powerful, MALDI is an offline technique, requiring the sample to be co-crystallized with a matrix on a target plate.[7] This makes it less amenable to high-throughput screening of reaction progress compared to LC-ESI-MS.

For routine confirmation and purity analysis of N3-PEG9-Tos from a synthesis reaction, LC-ESI-MS is the superior choice due to its combination of separation and sensitive detection. MALDI-TOF serves as an excellent complementary technique, especially for confirming the absence of polymer distribution if polydisperse starting materials were a concern.[6]

Deciphering the Fragmentation Pattern: A Structural Fingerprint

Tandem mass spectrometry (MS/MS) is indispensable for confirming the structure. By isolating the molecular ion and subjecting it to collision-induced dissociation (CID), we can generate a fragmentation pattern that serves as a structural fingerprint.

For N3-PEG9-Tos, we anticipate two primary fragmentation pathways:

• Cleavage along the PEG backbone: The most characteristic fragmentation of a PEG chain is the neutral loss of ethylene glycol units (44.026 Da). This results in a series of peaks separated by this mass, providing definitive evidence of the PEG structure.[8]

• Cleavage at the end groups: We expect to see fragment ions that are characteristic of the tosylate and azide termini, confirming their presence and location.

Expected Fragment Ion (m/z)	Structure/Origin	Significance
Variable (series)	[M - n(C₂H₄O)]⁺	Confirms the PEG backbone.
155.008	[CH₃C₆H₄SO₂]⁺	Characteristic p-toluenesulfonyl (Tosyl) cation. Confirms the presence of the tosyl group.
Variable	[M - N₂]⁺ or other azide-related fragments	Indicates the presence of the azide functional group.
Variable	[M - OTs]⁺	Loss of the tosylate leaving group.

Note: The exact m/z values will depend on the adduct ion ([M+H]⁺, [M+Na]⁺, etc.) and the charge state.

Experimental Workflow: LC-MS/MS Analysis

The following protocol outlines a robust method for the characterization of N3-PEG9-Tos.

Caption: Workflow for LC-MS/MS characterization of N3-PEG9-Tos.

Protocol:

• Sample Preparation: Dissolve a small amount (~0.1 mg/mL) of the N3-PEG9-Tos conjugate in a mixture of acetonitrile and water (50:50 v/v).

• LC System: Utilize a reverse-phase HPLC system.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start with a low percentage of B, and ramp up to elute the more hydrophobic conjugate.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A high-resolution mass spectrometer (Q-TOF or Orbitrap) is strongly recommended for accurate mass measurements.[4]

  • Ionization Mode: ESI, Positive.

  • Full Scan (MS1): Acquire spectra from m/z 150-1500 to identify the molecular ion peak(s) corresponding to various adducts ([M+H]⁺, [M+Na]⁺, [M+K]⁺).

  • Tandem MS (MS/MS): Perform data-dependent acquisition. Isolate the most abundant molecular ion peak and apply collision energy (CID) to induce fragmentation. Acquire the product ion spectrum.

• Data Analysis:

  • Confirm the measured mass of the molecular ion against the theoretical mass (within 5 ppm error).

  • Analyze the MS/MS spectrum to identify the characteristic PEG backbone fragmentation (losses of 44.026 Da) and fragments corresponding to the N3 and Tosyl end groups.

Comparison with Alternative and Complementary Techniques

While mass spectrometry is powerful, a comprehensive characterization relies on orthogonal techniques that provide different types of information. No single method can definitively characterize a molecule in its entirety.[5]

Technique	Principle	Strengths for N3-PEG9-Tos	Weaknesses
Mass Spectrometry (MS)	Measures mass-to-charge ratio of ionized molecules.	Unparalleled accuracy for molecular weight confirmation.[2] Provides structural information via fragmentation.[9] Highest sensitivity.	Can be destructive. May not distinguish structural isomers without careful MS/MS analysis.
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	Gold standard for unambiguous structure elucidation.[10][11] Directly confirms the presence and connectivity of functional groups (Tosyl, PEG backbone).[12] Allows for quantification of purity and conjugation efficiency.[12]	Relatively low sensitivity. Requires higher sample amounts. Can be complex to interpret for large or heterogeneous samples.
HPLC	Separates components of a mixture based on their interaction with a stationary phase.	Excellent for assessing purity and separating the product from starting materials and by-products.[13][] Can be used for quantification with an appropriate detector (e.g., ELSD, CAD).[15]	Provides no direct structural information. Relies on retention time, which is not a unique identifier.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is essential for confirming that the tosyl group has been successfully attached to the PEG linker and for verifying the overall structure.[12] It provides an orthogonal confirmation of the findings from mass spectrometry.

Expected ¹H NMR Signals (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Assignment	Significance
~7.80	Doublet	Aromatic protons (ortho to SO₂)	Confirms the presence of the tosyl group.
~7.35	Doublet	Aromatic protons (meta to SO₂)	Confirms the presence of the tosyl group.
~4.16	Triplet	-CH₂-OTs	Protons adjacent to the tosyl group are shifted downfield, confirming conjugation.
~3.65	Multiplet	-(OCH₂CH₂)n-	The large, complex signal characteristic of the PEG backbone.
~3.38	Triplet	-CH₂-N₃	Protons adjacent to the azide group.

| ~2.45 | Singlet | Ar-CH₃ | Methyl protons of the tosyl group. |

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve 2-5 mg of the purified N3-PEG9-Tos conjugate in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer. Ensure a sufficient number of scans for a good signal-to-noise ratio.

• Data Analysis: Integrate the characteristic peaks. The ratio of the integrals for the tosyl aromatic protons to the protons adjacent to the azide group can confirm the 1:1 stoichiometry of the end groups.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity assessment.[16] For N3-PEG9-Tos, which is moderately polar, Reverse-Phase HPLC (RP-HPLC) is the most common method.

Experimental Protocol: RP-HPLC Purity Assessment

• System: An HPLC system equipped with a UV detector is standard. However, since the tosyl group is a weak chromophore, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is highly recommended for more accurate quantification.[][15]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase:

  • A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

  • B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

• Method: Run a linear gradient from low to high organic content (e.g., 10% to 90% B over 20 minutes).

• Analysis: The desired product should appear as a single, sharp peak. Purity is calculated based on the peak area of the product relative to the total area of all peaks.

Conclusion: An Integrated Approach for Confident Characterization

The robust characterization of a critical linker like N3-PEG9-Tos cannot be achieved with a single analytical technique. A multi-faceted approach, grounded in the strengths of different methodologies, is essential for ensuring the quality and consistency required in drug development.

• High-Resolution Mass Spectrometry (LC-ESI-MS/MS) serves as the primary tool for unequivocally confirming the molecular weight, elemental composition, and core structure through fragmentation analysis.

• NMR Spectroscopy provides orthogonal, definitive proof of the chemical structure, confirming the presence and connectivity of the key functional groups.

• HPLC offers the most reliable assessment of purity, ensuring the absence of starting materials and side products.

By integrating these three pillars of analytical chemistry, researchers and drug development professionals can proceed with confidence, knowing their bioconjugation strategies are built upon a well-characterized and reliable foundation.

References

• Schuster, R. J., Ahner, J., Tober, K., & Hail, M. E. (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Novatia & Quanta BioDesign, Ltd.
• Beal, J. H., & Snee, P. T. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ACS Omega.
• MC² – Material and Chemical Characterisation Facility. (n.d.). Determining the molecular weight of PEG standards by MALDI-TOF MS.
• BenchChem. (2025). Quantitative Analysis of m-PEG10-Tos Conjugation by NMR: A Comparative Guide.
• Lee, Y., et al. (n.d.). Tertiary Matrices for the Analysis of Polyethylene Glycols Using MALDI-TOF MS.
• Beal, J. H., & Snee, P. T. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ResearchGate.
• BenchChem. (2025). A Comparative Guide to Analytical Techniques for PEGylated Proteins: SDS-PAGE, HPLC, and Mass Spectrometry.
• BenchChem. (2025). A Comparative Guide to Analytical Methods for Characterizing Bis-PEG4-sulfonic Acid Conjugates.
• (2025). Improved Mass Determination of Poly(ethylene glycols) by Electrospray Ion-Mobility Time-of-Flight Mass Spectrometry Coupled with Ion–Molecule Reactions. Pharmaceutical Technology.
• Thermo Fisher Scientific. (n.d.). Analytical Methods to Qualify and Quantify PEG and PEGylated Biopharmaceuticals.
• BOC Sciences. (n.d.). High performance liquid chromatography (HPLC) Technique.
• Rojas-Llanes, D., et al. (n.d.). From Synthesis to Characterization of Site-Selective PEGylated Proteins. PMC.
• BenchChem. (2025). An In-depth Technical Guide to Tos-PEG9: Chemical Properties, Structure, and Applications.
• Thermo Fisher Scientific. (2014). Orbitrap Mass Spectrometer Characterization of PEGylated Proteins.
• Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide.
• (n.d.). Simulation of Fragmentation of Polyethylene Glycol by Quantum Molecular Dynamics for TOF-SIMS Spectral Analysis.

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• 2. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
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Mechanistic Causality: Why PEG Linker Length Dictates Efficacy

The Impact of PEG Linker Length on PROTAC Stability and Efficacy: A Comprehensive Comparison Guide

Proteolysis Targeting Chimeras (PROTACs) have revolutionized targeted protein degradation by hijacking the cell’s ubiquitin-proteasome system. A PROTAC is a heterobifunctional molecule comprising a target-binding warhead, an E3 ligase-recruiting ligand, and a chemical linker[1]. While early designs treated the linker as a mere passive spacer, modern drug development recognizes it as a critical determinant of thermodynamic stability, ternary complex formation, and pharmacokinetic viability[2].

Among the various chemical moieties available, polyethylene glycol (PEG) linkers are the industry standard due to their tunable length, hydrophilicity, and biocompatibility[2]. This guide provides an objective, data-driven comparison of how varying PEG linker lengths dictate PROTAC efficacy (DC50, Dmax) and stability, equipping researchers with the mechanistic insights needed to optimize their degrader pipelines.

The fundamental prerequisite for PROTAC-mediated degradation is the formation of a productive, highly cooperative ternary complex (Target Protein–PROTAC–E3 Ligase)[1]. The length of the PEG linker directly controls the spatial orientation and entropic dynamics of this complex:

• Steric Hindrance (Too Short): If a PEG linker is too short (typically <12 atoms for many targets), the target protein and E3 ligase experience severe steric clashes[3]. This physical repulsion prevents the formation of the ternary complex, rendering the PROTAC inactive[4].

• The Entropic Penalty (Too Long): Conversely, excessively long PEG chains introduce a high degree of rotational freedom. While they can bridge the gap between proteins, the massive entropic penalty required to lock a highly flexible chain into a rigid, productive conformation reduces the overall thermodynamic stability of the complex[1]. Furthermore, overly long linkers exacerbate the "hook effect"—where high PROTAC concentrations drive the formation of non-productive binary complexes rather than the desired ternary complex[1].

• The "Goldilocks" Zone (Optimal Length): An optimized PEG linker provides the exact angstrom distance required to align the target protein's surface lysine residues with the E2 ubiquitin-conjugating enzyme, maximizing positive cooperativity without introducing unnecessary flexibility[1].

Caption: Impact of PEG linker length on PROTAC ternary complex formation and target ubiquitination.

Quantitative Comparison: Efficacy across Target Classes

The optimal PEG linker length is highly idiosyncratic and depends entirely on the specific E3 ligase and target protein pair[1]. To illustrate this, we compare experimental degradation data across different targets.

Case Study A: BRD4 Degradation (JQ1-VHL PROTACs)

In a systematic study evaluating BRD4 degradation using a VHL-recruiting PROTAC, researchers varied the PEG linker from 3 to 6 units[5].

Linker Length	DC50 (nM)	Dmax (%)	Permeability & Bioavailability Profile
PEG3	55	85	Moderate passive diffusion; suboptimal ternary alignment.
PEG4	20	95	Good degradation; improved spatial alignment.
PEG5	15	>98	Optimal balance of potency, cell permeability, and oral bioavailability.
PEG6	30	92	Decreased potency due to entropic penalty and increased polar surface area.

Analytical Insight: The PEG5 linker represents the optimal thermodynamic fit for the BRD4-VHL interface. Increasing the length to PEG6 decreased potency (DC50 rose from 15 nM to 30 nM), demonstrating that excess flexibility hinders efficient ubiquitination[5].

Case Study B: TBK1 Degradation

Research by Arvinas on TBK1-targeting PROTACs revealed a strict minimum length requirement[3]. Linkers below 12 atoms yielded completely inactive compounds due to severe steric clashes. A 21-atom linker achieved optimal subnanomolar potency (DC50 = 3 nM, Dmax = 96%). However, extending the linker to 29 atoms drastically reduced efficacy (DC50 = 292 nM, Dmax = 76%), perfectly illustrating the bell-shaped tolerance curve of linker lengths[3].

Stability and Cellular Permeability Trade-offs

Beyond binding kinetics, PEG linker length profoundly impacts the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of the PROTAC[6].

• Metabolic Stability: The introduction of a linker increases the molecular weight and introduces new "soft spots" susceptible to enzymatic cleavage[6]. Shorter linear linkers generally exhibit superior metabolic stability because they are protected by the steric bulk of the adjacent warhead and E3 ligand[6].

• Cellular Permeability & The "Chameleon Effect": There is a known trade-off between linker length and cell permeability. While longer PEG chains increase the Polar Surface Area (PSA)—typically a death knell for passive diffusion—highly flexible PEG linkers can sometimes fold inward in lipophilic environments[6]. This intra-molecular folding shields the polar amide bonds (the "chameleon effect"), paradoxically enhancing the permeability of some longer-linker PROTACs compared to their rigid, shorter counterparts[6].

Self-Validating Experimental Protocols

To accurately assess the impact of PEG linker length, researchers must employ self-validating experimental workflows. Below are the gold-standard protocols for evaluating PROTAC efficacy and kinetics.

Caption: Step-by-step experimental workflow for optimizing PROTAC PEG linker length.

Protocol 1: Quantifying Degradation Efficacy (DC50 & Dmax) via Western Blot

This protocol measures the cellular degradation of the target protein, ensuring the observed effect is strictly proteasome-dependent[5],[7].

• Cell Seeding: Seed target cells (e.g., HeLa, HEK293) in 6-well plates at a density ensuring 70-80% confluency at harvest[8].

• Dose-Response Treatment: Treat cells with a logarithmic concentration gradient of the PROTAC library (e.g., 0.1 nM to 10 µM) for 12–24 hours.

• Self-Validation Checkpoint (Crucial): Include a control arm pre-treated with the proteasome inhibitor MG132 (10 µM) for 2 hours prior to PROTAC addition. Logic: If the target protein is degraded in the standard arm but rescued in the MG132 arm, the degradation is definitively validated as UPS-mediated, ruling out off-target cytotoxicity[7].

• Harvest & Lysis: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Immunoblotting: Resolve lysates via SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against the target protein and a loading control (e.g., GAPDH)[7].

• Quantification: Use densitometry software to quantify band intensities. Plot the normalized protein levels against the log[PROTAC] to calculate the DC50 (concentration at 50% degradation) and Dmax (maximum degradation plateau)[9].

Protocol 2: Ternary Complex Kinetics via Surface Plasmon Resonance (SPR)

To prove that linker length drives efficacy via complex formation, SPR is used to calculate the cooperativity factor ( α )[10].

• Ligand Immobilization: Immobilize the E3 ligase (e.g., VHL or CRBN) onto a CM5 sensor chip via standard amine coupling.

• Binary Affinity Measurement: Flow varying concentrations of the PROTAC over the chip to determine the binary dissociation constant ( Kd,binary​ ).

• Ternary Affinity Measurement: Pre-incubate the PROTAC with a saturating concentration of the target protein, then flow this complex over the E3 ligase chip to determine the ternary dissociation constant ( Kd,ternary​ ).

• Self-Validation Checkpoint: Calculate the cooperativity factor: α=Kd,binary​/Kd,ternary​ . Logic: An α>1 indicates positive cooperativity (the target protein helps the PROTAC bind the E3 ligase). If a PEG linker is too long or too short, α will drop to ≤1 , validating that the linker length is structurally incompatible with productive ternary complex formation[1].

References

• 1 - BenchChem 2.4 - BenchChem 3.2 - Precise PEG LLC 4.8 - BenchChem 5.5 - BenchChem

• 10 - BenchChem 7.9 - BenchChem 8.7 - BenchChem

• 3 - PMC / NIH

• 6 - Semantic Scholar

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• 2. precisepeg.com [precisepeg.com]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Determining Drug-to-Antibody Ratio (DAR)

For researchers, scientists, and drug development professionals navigating the complex landscape of antibody-drug conjugates (ADCs), understanding the drug-to-antibody ratio (DAR) is of paramount importance. The DAR, which defines the average number of drug molecules conjugated to an antibody, is a critical quality attribute (CQA) that directly influences the efficacy, safety, and pharmacokinetic profile of an ADC.[1][2][3][4][5][6][7] An optimal DAR is a delicate balance; too low, and the therapeutic effect may be diminished, while too high a ratio can lead to increased toxicity and faster clearance from circulation.[4][8] This guide provides an in-depth comparison of the principal analytical techniques used to determine DAR, offering field-proven insights to inform your experimental choices.

The Central Role of DAR in ADC Development

The heterogeneity of ADCs, particularly those generated through traditional conjugation to lysine or cysteine residues, results in a mixture of species with varying numbers of conjugated drugs.[9][10][11] This heterogeneity necessitates robust analytical methods to accurately characterize the distribution of these species and calculate the average DAR. The choice of analytical technique is a critical decision in the ADC development workflow, impacting everything from initial screening and process development to quality control and regulatory submissions.[12][13]

A Comparative Analysis of Key DAR Determination Techniques

This guide will explore the most widely adopted techniques for DAR analysis:

• UV/Vis Spectroscopy: A straightforward and rapid method.

• Hydrophobic Interaction Chromatography (HIC): The gold standard for separating ADC species under native conditions.

• Reversed-Phase Liquid Chromatography (RP-LC): A high-resolution technique, often coupled with mass spectrometry.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful tool for detailed characterization at the molecular level.

Each of these methods offers a unique set of advantages and limitations. The selection of the most appropriate technique depends on several factors, including the stage of development, the specific characteristics of the ADC, and the level of detail required.

UV/Vis Spectroscopy: The Rapid Assessment Tool

Principle: Ultraviolet-visible (UV/Vis) spectroscopy is often the first-line method for a quick estimation of the average DAR.[][15][16][17] This technique leverages the Beer-Lambert law, which establishes a linear relationship between the absorbance of a solution and the concentration of the absorbing species.[] By measuring the absorbance of the ADC at two specific wavelengths—typically around 280 nm for the antibody and at the maximum absorbance wavelength of the cytotoxic drug—the concentrations of both components can be determined, and the average DAR can be calculated.[3][16]

Causality Behind Experimental Choices: The fundamental prerequisite for this method is that the antibody and the drug possess distinct and non-interfering absorbance maxima.[8][18] The simplicity of this approach lies in its minimal sample preparation and rapid data acquisition, making it suitable for high-throughput screening in early development.[1]

Experimental Protocol: A Self-Validating System

• Determine Extinction Coefficients: Accurately measure the molar extinction coefficients (ε) of the unconjugated antibody and the free drug at both 280 nm and the drug's λmax. This is a critical step for accurate calculations.

• Sample Preparation: Prepare the ADC sample in a suitable buffer.

• Spectrophotometric Measurement: Measure the absorbance of the ADC solution at 280 nm (A280) and the drug's λmax (Aλmax).

• Calculation: The concentrations of the antibody and the drug, and subsequently the DAR, can be calculated using simultaneous equations derived from the Beer-Lambert law.[3]

Advantages:

• Simplicity and Speed: The method is straightforward and provides rapid results.[1][][15]

• Minimal Sample Consumption: Requires only a small amount of sample.

• Cost-Effective: The instrumentation is widely available and relatively inexpensive.

Limitations:

• Provides Only an Average DAR: This technique cannot provide information about the distribution of different drug-loaded species.[11][18]

• Prone to Interference: The accuracy can be compromised if the absorbance spectra of the antibody and drug overlap significantly or if the linker has a strong absorbance.[8][]

• Not Suitable for Complex Matrices: UV/Vis spectroscopy is generally limited to purified samples and is not applicable to complex biological matrices like plasma or serum.[19]

Data Presentation:

Parameter	UV/Vis Spectroscopy
Information Provided	Average DAR
Sample Requirement	Low
Throughput	High
Instrumentation Cost	Low
Expertise Required	Low
Compatibility with MS	No

Hydrophobic Interaction Chromatography (HIC): The Industry Workhorse

Principle: Hydrophobic Interaction Chromatography (HIC) is the most widely used method for determining the DAR and the distribution of drug-loaded species.[8][9][20][21][22][23] The separation is based on the principle that the conjugation of hydrophobic small molecule drugs to an antibody increases its overall hydrophobicity.[9][][20] In HIC, molecules are applied to a column with a weakly hydrophobic stationary phase in a high-salt mobile phase. The salt promotes the interaction between the hydrophobic regions of the ADC and the stationary phase. A decreasing salt gradient is then used to elute the different ADC species, with the least hydrophobic (unconjugated antibody, DAR=0) eluting first, followed by species with increasing DAR values.[20][22]

Causality Behind Experimental Choices: The non-denaturing conditions of HIC are a key advantage, as they preserve the native structure and activity of the ADC.[][24] This is crucial for obtaining a realistic profile of the drug-loaded species as they exist in their therapeutic form. The choice of salt and its concentration in the mobile phase are critical parameters that must be optimized for each specific ADC to achieve optimal separation.[20]

Experimental Workflow:

Caption: HIC workflow for DAR determination.

Experimental Protocol: A Self-Validating System

• Mobile Phase Preparation: Prepare a high-salt buffer (e.g., with ammonium sulfate or sodium chloride) and a low-salt buffer.

• Column Equilibration: Equilibrate the HIC column with the high-salt buffer.

• Sample Injection: Inject the ADC sample onto the equilibrated column.

• Gradient Elution: Apply a linear gradient from high to low salt concentration to elute the bound ADC species.

• UV Detection: Monitor the elution profile using a UV detector, typically at 280 nm.

• Data Analysis: Integrate the peak areas of the different DAR species in the resulting chromatogram. The weighted average DAR is calculated from the relative peak areas and the corresponding number of conjugated drugs.[][23]

Advantages:

• Provides DAR Distribution: HIC separates species with different numbers of conjugated drugs, providing valuable information on the heterogeneity of the ADC.[23]

• Mild, Non-denaturing Conditions: Preserves the native conformation of the ADC.[][21][24]

• High Resolution: Can often resolve species with even-numbered DARs (e.g., DAR 0, 2, 4, 6, 8) for cysteine-linked ADCs.[20][22]

• Robust and Reproducible: A well-established and reliable technique.[18]

Limitations:

• Incompatible with Mass Spectrometry: The high concentrations of non-volatile salts used in the mobile phase make HIC incompatible with direct MS coupling.[18][20]

• Method Development Can Be Time-Consuming: Optimization of the separation conditions (e.g., salt type, pH, gradient) may be required for each new ADC.[]

• May Not Resolve All Species: Positional isomers or species with odd-numbered DARs may not be fully resolved.[20]

Data Presentation:

Parameter	Hydrophobic Interaction Chromatography (HIC)
Information Provided	Average DAR and DAR Distribution
Sample Requirement	Moderate
Throughput	Moderate
Instrumentation Cost	Moderate
Expertise Required	Moderate
Compatibility with MS	No

Reversed-Phase Liquid Chromatography (RP-LC): A High-Resolution Alternative

Principle: Reversed-Phase Liquid Chromatography (RP-LC) separates molecules based on their hydrophobicity, similar to HIC. However, RP-LC utilizes a non-polar stationary phase and a polar mobile phase, typically a mixture of water and an organic solvent like acetonitrile. The denaturing conditions of RP-LC (low pH and organic solvents) are often employed to separate the light and heavy chains of the ADC after reduction of the interchain disulfide bonds.[3][23] The different drug-loaded chains are then separated based on their hydrophobicity, and the weighted average DAR can be calculated from the peak areas.[23][25]

Causality Behind Experimental Choices: For certain ADCs, particularly third-generation site-specific ADCs which may be less hydrophobic, RP-LC can offer superior resolution compared to HIC.[2] The denaturing conditions, while disrupting the native structure, can be advantageous for achieving baseline separation of the individual chains and their drug-conjugated variants. Furthermore, the mobile phases used in RP-LC are generally compatible with mass spectrometry, allowing for a more streamlined workflow for peak identification.[2]

Experimental Workflow:

Caption: RP-LC workflow for DAR determination.

Experimental Protocol: A Self-Validating System

• Sample Reduction: Reduce the ADC sample using a reducing agent like dithiothreitol (DTT) to separate the light and heavy chains.

• Column Equilibration: Equilibrate the RP-LC column with the initial mobile phase conditions (high aqueous content).

• Sample Injection: Inject the reduced ADC sample.

• Gradient Elution: Apply a gradient of increasing organic solvent to elute the chains.

• UV Detection: Monitor the elution at 280 nm.

• Data Analysis: Integrate the peak areas of the unconjugated and drug-conjugated light and heavy chains. The weighted average DAR is calculated based on the relative abundance of each species.[23][25]

Advantages:

• High Resolution: Can provide excellent separation of light and heavy chains and their drug-conjugated forms.[2]

• MS-Compatible: The mobile phases are compatible with mass spectrometry, facilitating peak identification.[2]

• Orthogonal Method: Provides a valuable orthogonal method to HIC for comprehensive characterization.[23]

Limitations:

• Denaturing Conditions: The analysis is performed under denaturing conditions, which does not reflect the native state of the ADC.[3]

• Requires Sample Pre-treatment: The need for a reduction step adds to the sample preparation time.[23]

• May Not Be Suitable for All ADCs: The resolution of highly heterogeneous lysine-conjugated ADCs can be challenging.[3]

Data Presentation:

Parameter	Reversed-Phase Liquid Chromatography (RP-LC)
Information Provided	Average DAR and Drug Distribution on Light/Heavy Chains
Sample Requirement	Moderate
Throughput	Moderate
Instrumentation Cost	Moderate to High
Expertise Required	Moderate to High
Compatibility with MS	Yes

Liquid Chromatography-Mass Spectrometry (LC-MS): The Definitive Characterization Tool

Principle: Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as a powerful and versatile tool for the comprehensive characterization of ADCs.[26] It combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry. For DAR analysis, intact ADC molecules or their subunits can be separated by chromatography (often RP-LC or Size Exclusion Chromatography) and then introduced into the mass spectrometer. The mass spectrometer measures the mass-to-charge ratio (m/z) of the different species, allowing for the unambiguous identification of molecules with different numbers of conjugated drugs.[1] The average DAR is then calculated based on the relative abundance of each species.[]

Causality Behind Experimental Choices: LC-MS provides a level of molecular detail that is unmatched by other techniques.[26] It can not only determine the average DAR and distribution but also confirm the identity of each species by its mass. Native MS, which analyzes the intact ADC under non-denaturing conditions, is particularly advantageous for cysteine-conjugated ADCs where the light and heavy chains are held together by non-covalent interactions.[][27][28] Denaturing LC-MS (e.g., RP-LC-MS) is often used for lysine-conjugated ADCs.[]

Experimental Workflow:

Caption: LC-MS workflow for DAR determination.

Experimental Protocol: A Self-Validating System

• Sample Preparation: Depending on the approach, the ADC sample may be analyzed intact or after reduction and/or deglycosylation to simplify the mass spectra.[4][29]

• LC Separation: Separate the ADC species using an appropriate LC method (e.g., RP-LC or SEC).

• Mass Spectrometry: Introduce the eluent into the mass spectrometer. Acquire mass spectra across the elution profile.

• Data Processing: Deconvolute the raw mass spectra to determine the molecular weights of the different species present.

• DAR Calculation: Calculate the weighted average DAR based on the relative intensities of the signals corresponding to each drug-loaded species.[]

Advantages:

• High Specificity and Accuracy: Provides unambiguous identification of different DAR species based on their molecular weight.[1]

• Provides Detailed Information: Can reveal information about drug distribution, by-products, and other modifications.[8][]

• Versatile: Can be applied to a wide range of ADCs and can be performed under both native and denaturing conditions.[26]

Limitations:

• Complex Instrumentation and Data Analysis: Requires specialized equipment and expertise for operation and data interpretation.[29]

• Potential for Ionization Bias: The assumption that all species have the same ionization efficiency may not always hold true, which could affect the accuracy of the calculated DAR.[8]

• Higher Cost: The instrumentation and maintenance are more expensive compared to other techniques.

Data Presentation:

Parameter	Liquid Chromatography-Mass Spectrometry (LC-MS)
Information Provided	Average DAR, DAR Distribution, and Molecular Weight Confirmation
Sample Requirement	Low to Moderate
Throughput	Low to Moderate
Instrumentation Cost	High
Expertise Required	High
Compatibility with MS	Intrinsic

Summary Comparison of DAR Determination Techniques

Feature	UV/Vis Spectroscopy	Hydrophobic Interaction Chromatography (HIC)	Reversed-Phase Liquid Chromatography (RP-LC)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Absorbance	Hydrophobicity	Hydrophobicity	Mass-to-charge ratio
Conditions	Native	Native	Denaturing	Native or Denaturing
Information	Average DAR	Average DAR & Distribution	Average DAR & Chain Distribution	Average DAR, Distribution & Mass ID
Throughput	High	Moderate	Moderate	Low to Moderate
MS Compatibility	No	No	Yes	Yes
Key Advantage	Speed and simplicity	Industry standard, native conditions	High resolution, MS-compatible	High specificity and detail
Key Limitation	Only average DAR, potential interference	Not MS-compatible	Denaturing, requires reduction	Complexity and cost

Conclusion: Selecting the Right Tool for the Job

The choice of the most suitable analytical technique for DAR determination is a strategic decision that should be guided by the specific needs of the project.

• For early-stage discovery and high-throughput screening , the speed and simplicity of UV/Vis spectroscopy make it an invaluable tool for initial assessments.

• For process development and routine quality control , the robustness and ability of HIC to analyze ADCs under native conditions have established it as the industry gold standard.

• When higher resolution is required or when MS compatibility is desired for peak identification , RP-LC serves as an excellent orthogonal method.

• For in-depth characterization, structural elucidation, and troubleshooting , the unparalleled detail provided by LC-MS is indispensable.

Ultimately, a multi-faceted approach, employing a combination of these techniques, will provide the most comprehensive and reliable characterization of an antibody-drug conjugate. This ensures a thorough understanding of this critical quality attribute, paving the way for the development of safe and effective ADC therapeutics.

References

• An, Z., Ouyang, J., & Li, W. (2021). Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. Journal of Pharmaceutical and Biomedical Analysis, 205, 114323. [Link]

• DAR determination of a 3rd generation, site-specific ADC using reversed phase chromatography. (n.d.). YMC. [Link]

• Chen, Y. (2013). Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy. Methods in Molecular Biology, 1045, 247-252. [Link]

• Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates. (2021, July 8). Creative Biolabs ADC Blog. [Link]

• A streamlined workflow for the determination of the drug-to-antibody ratio (DAR) of antibody-drug conjugates (ADCs). (n.d.). SCIEX. [Link]

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Comprehensive Guide to In-Vitro and In-Vivo Stability Assays for N3-PEG9-Tos-Linked ADCs: A Comparative Analysis

As the landscape of targeted oncology evolves, the therapeutic index of Antibody-Drug Conjugates (ADCs) remains fundamentally tethered to linker stability. Premature payload release in systemic circulation leads to off-target toxicity, while excessive stability prevents efficient intracellular payload release.

Traditional linkers, such as the maleimide-based SMCC or MC-Val-Cit, often suffer from retro-Michael deconjugation and thiol exchange with serum albumin . To overcome these limitations, the N3-PEG9-Tos (Azido-PEG9-Tosyl) linker has emerged as a superior alternative. By leveraging bioorthogonal click chemistry (azide-alkyne cycloaddition) and a discrete 9-unit polyethylene glycol (PEG) chain, this linker provides unprecedented systemic stability and optimal hydrophilicity .

This guide provides an objective, data-supported comparison of N3-PEG9-Tos against traditional linkers, alongside field-proven, self-validating protocols for assessing both in-vitro and in-vivo stability.

Comparative Linker Analysis

The structural logic of N3-PEG9-Tos dictates its performance. The tosylate (Tos) group serves as an efficient leaving group for nucleophilic conjugation to the payload. The azide (N3) moiety enables Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) with an alkyne-functionalized antibody, forming an irreversible triazole linkage. Furthermore, the discrete PEG9 chain creates a hydration shell that masks the hydrophobicity of potent cytotoxic payloads, preventing aggregation .

Table 1: Performance Comparison of ADC Linker Technologies

Parameter	N3-PEG9-Tos	SMCC (Non-cleavable)	MC-Val-Cit-PABC (Cleavable)
Conjugation Chemistry	Click Chemistry (SPAAC/CuAAC)	Thiol-Maleimide	Thiol-Maleimide
Linkage Stability	Extremely High (Inert Triazole)	Low-Moderate (Retro-Michael)	Moderate (Enzyme-dependent)
Hydrophilicity	High (Discrete PEG9 chain)	Low (Hydrophobic)	Low-Moderate
Aggregation Propensity	Very Low	High (at high DAR)	Moderate
In-Vivo Payload Migration	Negligible	High (Albumin adduction)	Moderate

In-Vitro Plasma Stability Assays

Causality & Rationale: In-vitro plasma stability assays are designed to mimic systemic circulation. Plasma contains a complex matrix of enzymes (e.g., carboxylesterases, proteases) and nucleophiles (e.g., human serum albumin) that can prematurely cleave linkers or induce payload migration . By monitoring the Drug-to-Antibody Ratio (DAR) over time, we can quantify deconjugation.

Protocol: Two-Step Immunocapture LC-MS/MS Assay

Step 1: Spiking and Incubation

• Spike the N3-PEG9-Tos ADC into pooled human or mouse plasma to a final concentration of 50 µg/mL.

• Self-Validating Control: Simultaneously spike the ADC into a buffer-matched control (1X PBS, pH 7.4). Causality: If DAR loss occurs in plasma but not in PBS, the degradation is enzymatic or plasma-protein mediated. If DAR loss occurs in both, the linker is chemically unstable at 37°C.

• Incubate at 37°C. Aliquot samples at 0, 24, 48, 72, 96, and 144 hours. Snap-freeze aliquots at -80°C to halt degradation.

Step 2: Immunoaffinity Capture

• Thaw samples and incubate with magnetic beads covalently coated with anti-idiotypic antibodies.

• Causality: Anti-idiotypic antibodies specifically bind the Complementarity-Determining Regions (CDRs) of your specific ADC. This is critical to prevent cross-reactivity and saturation from the massive excess of endogenous IgG present in plasma .

Step 3: Stringent Washing and Elution

• Wash beads 3x with PBS containing 0.05% Tween-20 to remove non-specifically bound plasma proteins.

• Elute the intact ADC using 0.1 M Glycine-HCl (pH 2.5) and immediately neutralize with 1 M Tris-HCl (pH 8.5) to prevent acid-catalyzed degradation prior to analysis.

Step 4: LC-MS/MS Quantification

• Deglycosylate the eluted ADC using PNGase F to simplify the mass spectra.

• Analyze via high-resolution LC-MS/MS (e.g., Q-TOF). Calculate the average DAR by integrating the deconvoluted peak areas of the respective conjugated species (DAR 0 through DAR 8).

LC-MS/MS workflow for assessing in-vitro plasma stability of N3-PEG9-Tos ADCs.

In-Vivo Stability & Pharmacokinetics (PK)

Causality & Rationale: In-vitro assays cannot replicate the sheer volume of distribution, complex clearance mechanisms, and dynamic catabolism of a living organism. To accurately assess in-vivo stability, an integrated PK strategy must simultaneously track three distinct analytes: Total Antibody (TAb), Intact ADC (conjugated payload), and Free Payload .

If the TAb concentration remains high while the Intact ADC concentration drops rapidly, the linker is deconjugating. N3-PEG9-Tos ADCs typically exhibit parallel TAb and Intact ADC curves, confirming the superior in-vivo stability of the triazole linkage.

Protocol: Multiplexed Mouse Pharmacokinetic Study

Step 1: Dosing and Sampling

• Administer a single intravenous (IV) bolus of the N3-PEG9-Tos ADC (e.g., 5 mg/kg) to CD-1 mice.

• Collect blood via submandibular bleed at pre-dose, 1h, 4h, 24h, 3d, 7d, 14d, and 21d.

• Process blood into plasma using K2EDTA tubes. Add a protease inhibitor cocktail immediately to prevent ex-vivo linker cleavage.

Step 2: Multiplexed Bioanalysis

• Total Antibody (TAb): Quantify using a sandwich Ligand-Binding Assay (LBA/ELISA). Capture with generic anti-human IgG and detect with HRP-conjugated anti-human Fc.

• Intact ADC: Quantify using the immunoaffinity LC-MS/MS method described in the in-vitro section.

• Free Payload: Precipitate plasma proteins using 3 volumes of cold acetonitrile. Centrifuge, concentrate the supernatant, and quantify the free small-molecule payload via reversed-phase LC-MS/MS (MRM mode).

Validation & Control Checkpoints:

• Spike-Recovery: Pre-dose plasma must be spiked with known concentrations of TAb, Intact ADC, and Free Payload. Recovery must fall within 85-115% to validate that the matrix is not suppressing the LC-MS/MS signal or interfering with ELISA binding.

In-vivo pharmacokinetic sampling pathways for monitoring ADC stability.

Conclusion

The transition from traditional maleimide-based linkers to advanced PEGylated click-chemistry linkers represents a critical maturation in ADC design. The N3-PEG9-Tos linker systematically eliminates the vulnerabilities of retro-Michael deconjugation and hydrophobic aggregation. By employing the rigorous, self-validating in-vitro and in-vivo assays detailed above, drug development professionals can quantitatively demonstrate the enhanced pharmacokinetic profile, prolonged half-life, and superior safety margins of N3-PEG9-Tos-linked ADCs.

References

• Wei C, Zhang G, Clark T, et al. (2016). "Where did the linker-payload go? A quantitative investigation on the destination of the released linker-payload from an antibody-drug conjugate with a Maleimide linker in plasma." Analytical Chemistry. URL:[Link]

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• Lee S, et al. (2021). "Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay." Pharmaceutics. URL:[Link]

Quantitative Analysis of N3-PEG9-Tos Reaction Kinetics: A Comparative Guide for Bioconjugation

Introduction: The Mechanistic Advantage of N3-PEG9-Tos

In the development of antibody-drug conjugates (ADCs), targeted therapeutics, and functionalized nanomaterials, the selection of a heterobifunctional polyethylene glycol (PEG) linker dictates both the manufacturing yield and the in vivo stability of the final construct. N3-PEG9-Tos (Azido-PEG9-Tosyl) has emerged as a premier choice for researchers requiring precise, sequential bioconjugation.

N3-PEG9-Tos features an azide ( −N3​ ) group for bioorthogonal Click Chemistry (e.g., CuAAC or SPAAC) and a tosylate ( −OTs ) group, which serves as an exceptional leaving group for bimolecular nucleophilic substitution ( SN​2 ). Unlike standard amine-reactive NHS esters or less reactive alkyl halides, the tosyl group provides a unique kinetic profile: it is 1 when exposed to strong nucleophiles like thiols or primary amines under mildly basic conditions[1].

Kinetic Principles: Tosyl vs. Bromide vs. NHS Ester

To understand the causality behind experimental choices, we must analyze the leaving group ability and electrophilic nature of the linker terminus.

• Tosyl (N3-PEG9-Tos): The p -toluenesulfonate anion is highly resonance-stabilized, making it a superb leaving group. The SN​2 reaction with a thiolate (e.g., from a cysteine residue) is kinetically favored. Because the reaction center is an sp3 hybridized carbon, it is not susceptible to the rapid hydrolysis seen in carbonyl-based electrophiles. This allows for2[3].

• Bromide (N3-PEG9-Br): While bromide is a good leaving group, the polarizability and steric hindrance in a PEGylated environment often result in slower SN​2 kinetics compared to tosylate. Higher temperatures or longer reaction times are frequently required to achieve >95% conversion.

• NHS Ester (N3-PEG9-NHS): NHS esters react via nucleophilic acyl substitution. While the reaction with unprotonated primary amines is extremely fast, NHS esters suffer from competing hydrolysis in aqueous media (half-life of minutes to hours depending on pH). This necessitates using a large molar excess of the linker, 4[4].

Divergent kinetic pathways of Tosyl, NHS, and Bromide PEG linkers in aqueous bioconjugation.

Quantitative Data Comparison

The following table summarizes the kinetic parameters of N3-PEG9-Tos compared to its alternatives when reacting with a model thiol (e.g., glutathione) or amine in a standard aqueous buffer (pH 8.5, 25°C).

Linker Type	Reactive Group	Target Nucleophile	Apparent Rate Constant ( kapp​ )	Aqueous Half-Life ( t1/2​ ) at pH 8.5	Optimal pH Range	Molar Excess Required
N3-PEG9-Tos	Tosylate	Thiol ( −S− )	4.2×10−2 M−1s−1	> 120 hours	8.0 - 9.5	1.5x - 2x
N3-PEG9-Br	Bromide	Thiol ( −S− )	1.8×10−3 M−1s−1	> 200 hours	8.5 - 9.5	3x - 5x
N3-PEG9-NHS	NHS Ester	Amine ( −NH2​ )	1.5×102 M−1s−1	~ 10 - 20 minutes	7.2 - 8.5	5x - 10x

Data synthesized from established 5[5].

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. By incorporating orthogonal analytical checkpoints, researchers can quantitatively verify each kinetic step.

Protocol A: Kinetically Controlled Thiol Conjugation using N3-PEG9-Tos

Causality Check: The reaction is buffered at pH 8.5 to ensure the target thiol is deprotonated (thiolate, pKa​≈8.3 ), maximizing its nucleophilicity for the SN​2 displacement of the tosyl group without inducing base-catalyzed degradation of the protein.

• Preparation: Dissolve the target thiol-containing biomolecule (e.g., 100 µM) in 50 mM Tris-HCl, 5 mM EDTA, pH 8.5. Note: EDTA is critical to chelate trace metals that could catalyze unwanted thiol oxidation.

• Reagent Addition: Add N3-PEG9-Tos at a 2.0 molar excess. The linker should be prepared as a 10 mM stock in anhydrous DMSO immediately prior to use.

• Kinetic Incubation: Incubate at 25°C with gentle agitation.

• Validation (Ellman's Assay): Take 10 µL aliquots at 0, 1, 2, and 4 hours. React with DTNB (Ellman's reagent) and measure absorbance at 412 nm. The reduction in free thiol concentration directly correlates with the SN​2 conjugation rate.

• Purification: Remove unreacted linker via size-exclusion chromatography (SEC) or ultrafiltration.

Protocol B: Orthogonal CuAAC Click Reaction

Causality Check: The azide terminus remains completely inert during the nucleophilic substitution in Protocol A. Once purified, the azide is reacted with an alkyne-functionalized payload. Ascorbic acid is used to reduce Cu(II) to the catalytically active Cu(I) in situ, preventing oxidative damage.

• Reaction Setup: To the purified N3-PEG9-Protein conjugate (from Protocol A), add the Alkyne-Payload (1.5 molar excess).

• Catalyst Addition: Add CuSO4​ (100 µM) and THPTA ligand (500 µM). The 6[6].

• Initiation: Add Sodium Ascorbate (1 mM) to initiate the catalytic cycle. Incubate for 1 hour at room temperature.

• Validation (LC-MS): Analyze the intact mass of the conjugate via LC-MS. The mass shift will exactly match the molecular weight of the alkyne payload, validating the 100% atom-economy of the click reaction.

Step-by-step workflow of N3-PEG9-Tos conjugation with orthogonal validation checkpoints.

Conclusion

When designing a bioconjugation strategy, the leaving group kinetics are just as critical as the spacer length. While NHS esters are suitable for rapid, non-specific amine labeling, their hydrolytic instability makes quantitative, site-specific conjugation challenging. N3-PEG9-Tos offers a superior kinetic profile for nucleophilic substitution, combining the aqueous stability lacking in NHS esters with a significantly faster SN​2 reaction rate than standard alkyl bromides. By leveraging these kinetic properties, researchers can achieve higher yields, better batch-to-batch reproducibility, and highly defined molecular architectures.

References

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